Einecs 307-132-0

• CAS: 97552-80-2

Core Science & Biosynthesis

Technical Guide: Safety & Handling of EINECS 307-132-0

An in-depth technical guide on the substance identified by EINECS 307-132-0 .

Substance Identity: Nitrodecannedioic Acid, Compound with 2,2'-Iminodiethanol (1:2)

Part 1: Executive Technical Summary

EINECS 307-132-0 refers to a specific amine-neutralized carboxylic acid derivative, primarily utilized in industrial applications such as metalworking fluids (MWFs) and corrosion inhibition systems. The substance is chemically identified as Nitrodecannedioic acid, compound with 2,2'-iminodiethanol (1:2) (CAS No. 97552-80-2 ).

This compound belongs to a class of alkanolamine salts of dicarboxylic acids . Its core function is to provide ferrous corrosion protection while maintaining reserve alkalinity in aqueous systems. However, its safety profile is dominated by the presence of Diethanolamine (DEA) , a secondary amine, which dictates strict handling protocols to prevent the formation of carcinogenic nitrosamines.

Chemical Identity Matrix

Parameter	Detail
EC Number	307-132-0
CAS Number	97552-80-2
Chemical Name	Nitrodecannedioic acid, compound with 2,2'-iminodiethanol (1:2)
Synonyms	Bis(2-hydroxyethyl)ammonium nitro-decanedioate; Nitrosebacic acid diethanolamine salt
Molecular Formula	C₁₀H₁₇NO₆ · 2(C₄H₁₁NO₂)
Functional Class	Corrosion Inhibitor, pH Buffer, Surfactant

Part 2: Physicochemical Profile & Stability

Understanding the physical state is critical for formulation stability. As an ionic salt of a long-chain acid and a hydrophilic amine, this substance exhibits amphiphilic properties.

Key Properties Table

Property	Value / Characteristic	Relevance to Protocol
Physical State	Viscous Liquid or Paste (Yellow/Amber)	Requires heating/agitation for homogeneous blending.
Solubility	Highly Soluble in Water (>100 g/L)	Excellent for aqueous MWF formulations; risk of rapid aquatic dispersal.
pH (1% Solution)	9.0 – 10.5 (Alkaline)	Causes skin/eye irritation; buffers acidic contaminants in fluids.
Thermal Stability	Stable < 100°C; Decomposes > 150°C	Avoid high-shear heating; decomposition releases NOx and amine vapors.
Reactivity	Incompatible with Nitrites	CRITICAL: Forms N-nitrosodiethanolamine (NDELA), a carcinogen.

Part 3: Hazard Characterization & Risk Mitigation

The safety profile of EINECS 307-132-0 is driven by its alkalinity and the toxicity of the free amine (Diethanolamine).

GHS Classification (CLP/OSHA)[1]

• Skin Irrit. 2 (H315): Causes skin irritation.

• Eye Irrit. 2 (H319): Causes serious eye irritation.[1] (Potential for Eye Dam. 1 depending on concentration).[2]

• STOT RE 2 (H373): May cause damage to organs (liver, blood, kidneys) through prolonged or repeated exposure (attributed to DEA content).

• Aquatic Chronic 3 (H412): Harmful to aquatic life with long-lasting effects.[3]

The Nitrosamine "Kill Switch"

The most severe latent risk is Nitrosamine Formation .

• Mechanism: Secondary amines (DEA) react with nitrosating agents (Nitrites, Nitrogen Oxides) under acidic or thermal stress.

• Result: Formation of N-Nitrosodiethanolamine (NDELA) , a potent Group 2B carcinogen.

• Control: NEVER formulate this substance in systems containing Sodium Nitrite (NaNO₂) or other nitrosating agents.

Part 4: Operational Protocols

Workflow 1: Safe Handling & Formulation

This workflow ensures operator safety and prevents cross-contamination.

Figure 1: Safe handling workflow emphasizing the critical check for nitrosating agents.

Workflow 2: Emergency Response (Spill/Exposure)

• Eye Contact: Immediate irrigation with saline/water for 15 minutes .[4] The alkaline nature can cause corneal saponification; rapid dilution is vital.

• Skin Contact: Wash with polyethylene glycol 400 (if available) or copious soap and water. Monitor for dermatitis.

• Spill Cleanup: Absorb with inert material (vermiculite). Do not use sawdust (combustible with nitrates/amines). Neutralize with dilute acetic acid if legally permitted, then collect.

Part 5: Toxicological & Ecological Insight

Mechanism of Action (Toxicity)

The toxicity is primarily systemic via the Diethanolamine (DEA) moiety.

• Cellular Target: DEA inhibits choline uptake, disrupting phospholipid synthesis (cell membrane integrity) in the liver and kidneys.

• Dermal Absorption: High.[5] The substance penetrates skin easily, contributing to systemic load.

Quantitative Toxicity Data (Estimated from Components)

Endpoint	Value	Species	Interpretation
LD50 Oral	~1,600 mg/kg	Rat	Harmful if swallowed (Category 4).
LD50 Dermal	~12,200 mg/kg	Rabbit	Low acute dermal toxicity, but high irritation.
LC50 Aquatic	10–100 mg/L	Fish (96h)	Harmful to aquatic organisms.
Biodegradability	> 60% (28d)	OECD 301	Readily biodegradable (Amine salts typically degrade fast).

References

• European Chemicals Agency (ECHA) .[6] EC Inventory: EINECS 307-132-0. Retrieved from

• PubChem . Compound Summary: Diethanolamine (CAS 111-42-2). Retrieved from

• Slovak Ministry of Economy . List of Chemical Substances (CAS 97552-80-2). Retrieved from

• Fisher Scientific . Safety Data Sheet: Diethanolamine. Retrieved from

• TRGS 611. German Technical Rule for Hazardous Substances: Restrictions on use of water-miscible or water-mixed cooling lubricants. (Relevant for Nitrosamine prevention).

Sources

• 1. fishersci.com [fishersci.com]
• 2. SID 135348106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.ca [fishersci.ca]
• 5. Ecostat [ecostat.kerala.gov.in]
• 6. Substance Information - ECHA [echa.europa.eu]

Toxicology profile of nitro-sebacic acid amine salts

Toxicological Characterization of Nitro-Sebacic Acid Amine Salts: A Predictive Framework for Emerging Green Chemistry Intermediates

Executive Summary

Nitro-sebacic acid (specifically 2-nitro-sebacic acid ) and its amine salts represent a distinct class of emerging chemical intermediates, primarily identified in the upcycling of polyethylene (PE) via nitric acid decomposition (the ATOD™ process and related methodologies). Unlike the well-characterized parent compound (sebacic acid), the introduction of a nitro group (

) at the -carbon alters the physicochemical and toxicological profile significantly.

This technical guide provides a rigorous framework for assessing the toxicology of these salts. It synthesizes established structure-activity relationships (SAR) for nitro-aliphatic compounds with the known profiles of amine counter-ions (e.g., ethanolamines, cyclohexylamines) to predict hazards and define a validation strategy.

Part 1: Chemical Identity & Structural Hazard Analysis

The core molecule, 2-nitro-sebacic acid (

), is a dicarboxylic acid with an electron-withdrawing nitro group.[1] In industrial applications (e.g., corrosion inhibitors, polyurethane precursors), it is frequently neutralized with amines to form water-soluble salts.

Structural Components & Toxicity Drivers

Component	Chemical Function	Primary Toxicological Driver
Sebacic Acid Backbone	Dicarboxylic Acid	Low Toxicity: Generally Regarded as Safe (GRAS). Metabolized via -oxidation.
-Nitro Group	Functional Substituent	High Concern: Potential for metabolic reduction to reactive hydroxylamines. Risk of genotoxicity and mitochondrial uncoupling.
Amine Counter-ion	Neutralizing Agent	Acute Toxicity Driver: Determines pH, corrosivity, and acute systemic toxicity (e.g., DCHA is toxic; TEA is lower risk).

The "Nitro" Risk Factor: Metabolic Activation

The presence of the aliphatic nitro group introduces a specific metabolic pathway not present in standard sebacic acid. Under anaerobic conditions (gut microbiota) or via specific hepatic enzymes, the nitro group can be reduced.

Key Mechanism:

• Toxicological Implication: The hydroxylamine intermediate (

  ) is often electrophilic and can form adducts with DNA, posing a mutagenic risk. This necessitates a specialized testing strategy (see Part 3).

Part 2: Predictive Toxicology Profile

Acute Toxicity (Oral & Dermal)

The acute toxicity of nitro-sebacic acid amine salts is biphasic :

• Salt-Dependent: The

  is heavily influenced by the amine.

  • Example:Dicyclohexylamine (DCHA) salts are significantly more toxic (Oral

    ) than Triethanolamine (TEA) salts (Oral ).

• Nitro-Specific: Aliphatic nitro compounds (e.g., nitroethane) generally show moderate acute toxicity (

  ). The long carbon chain of sebacic acid likely mitigates this by reducing volatility and absorption rates compared to short-chain nitro-alkanes.

Genotoxicity & Mutagenicity

• Prediction: Equivocal / Potential Positive.

• Rationale: While sebacic acid is non-mutagenic,

  -nitro acids can trigger positive results in Ames tests, particularly in strains sensitive to nitro-reduction (e.g., Salmonella typhimurium TA100 with S9).

• Critical Distinction: Unlike nitrosamines (N-nitroso), which are potent carcinogens formed from secondary amines and nitrites, C-nitro compounds have a different mechanism of action but still require rigorous genotoxicity screening.

Skin & Eye Irritation

• Prediction: Irritating to Corrosive.

• Mechanism: Amine salts are alkaline. The pKa of the nitro-group (

  -proton acidity) may slightly lower the pH compared to unsubstituted sebacic salts, but the buffering capacity of the amine usually dominates.

• Endpoint: Expect Category 2 (Irritant) or Category 1 (Corrosive) depending on the amine concentration and pH.

Part 3: Experimental Protocols (The Validation Framework)

To validate the safety of a specific nitro-sebacic amine salt, the following tiered testing strategy is mandatory.

Protocol A: Modified Ames Test (OECD 471) for Nitro-Compounds

Standard Ames tests may yield false negatives for nitro-compounds if the standard S9 mix lacks sufficient nitroreductase activity.

Step-by-Step Methodology:

• Strain Selection: Use S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.

• Metabolic Activation (The Critical Modification):

  • Run standard S9 (Aroclor-1254 induced rat liver).

  • Prival Modification: If standard S9 is negative, perform a "Prival modification" (hamster liver S9 + reductive cofactor flavin mononucleotide) to simulate anaerobic gut reduction of the nitro group.

• Dosing: 5 concentrations (up to

  ).

• Evaluation: A 2-fold increase in revertant colonies indicates mutagenicity.

Protocol B: In Vitro Skin Corrosion/Irritation (OECD 431/439)

Avoid animal testing (Draize) by using Reconstructed Human Epidermis (RhE).

• Tissue Preparation: Equilibrate RhE tissues (e.g., EpiDerm™) at

  .

• Application: Apply

  (liquid) or (solid) of the nitro-sebacic amine salt directly to the tissue surface.

• Exposure:

  • 3 minutes and 1 hour (for Corrosion - OECD 431).

  • 4 hours (for Irritation - OECD 439).

• Washing & Post-Incubation: Rinse with DPBS; incubate for 42 hours to allow cytotoxicity development.

• MTT Assay: Measure cell viability via MTT reduction (OD at 570 nm).

  • Viability < 50%: Classified as Irritant (Category 2).

  • Viability < 15% (after 1h): Classified as Corrosive (Category 1).

Part 4: Visualization of Metabolic & Testing Pathways

The following diagram illustrates the metabolic fate of the nitro-group and the decision logic for toxicological assessment.

Caption: Figure 1. Metabolic reduction pathway of the nitro-group (left) and the tiered toxicological testing strategy (right) required to rule out genotoxicity and establish safety limits.

Part 5: Quantitative Data Summary (Reference Values)

Since specific data for 2-nitro-sebacic acid is proprietary/emerging, the following table provides Read-Across values from structurally related surrogates to establish a "Safety Band."

Parameter	Surrogate / Component	Value / Classification	Relevance to Nitro-Sebacic
Oral	Sebacic Acid	(Rat)	Baseline toxicity of the carbon chain.
Oral	1-Nitropropane	(Rat)	Worst-case estimate for nitro-group contribution.
Oral	Dicyclohexylamine (DCHA)	(Rat)	Limiting factor if DCHA is the counter-ion.
Mutagenicity	2-Nitropropane	Positive (Carcinogen 2B)	Highlights the critical need for Ames testing.
Skin Irritation	Triethanolamine (TEA)	Mild Irritant	Likely profile for TEA salts of nitro-sebacic acid.

References

• US Patent 11111334B1 . Polymerizable compositions comprising nitro substituted polyester diols. (2021). Defines the synthesis of 2-nitro-sebacic acid from polyethylene.[2][3]

• OECD Guideline 471 . Bacterial Reverse Mutation Test. (2020). The standard protocol for assessing genotoxicity of nitro-compounds.

• OECD Guideline 439 . In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. (2021).

• Prival, M. J., & Mitchell, V. D. Analysis of Methodologies for Detecting Genotoxicity of Nitro Compounds. Mutation Research. (1982). Establishes the "Prival Modification" for nitro-reduction.

• European Chemicals Agency (ECHA) . Registration Dossier: Sebacic Acid. (Accessed 2024). Baseline toxicology for the parent acid.

Sources

• 1. US11028217B1 - Thermoplastic polyurethane compositions comprising nitro-substituted polyester diols - Google Patents [patents.google.com]
• 2. US11111334B1 - Polymerizable compositions comprising nitro substituted polyester diols - Google Patents [patents.google.com]
• 3. US10519292B2 - Products from the decomposition of plastic waste - Google Patents [patents.google.com]

Regulatory Status and Technical Analysis of Einecs 307-132-0

This is an in-depth technical guide on the regulatory status and chemical identity of Einecs 307-132-0 .

A Strategic Guide for REACH and TSCA Compliance in Drug Development and Industrial Applications

Executive Summary

Einecs 307-132-0 is a specific chemical entry in the European Inventory of Existing Commercial Chemical Substances (EINECS), corresponding to Nitro-decanedioic acid, compound with 2,2'-iminodiethanol (1:2) (CAS RN: 97552-80-2 ).

This substance represents a niche class of amine-neutralized dicarboxylic acid derivatives , typically utilized as corrosion inhibitors in aqueous systems (e.g., metalworking fluids, cooling circuits) or as specialized intermediates in synthesis. Its regulatory status is complex due to its low-volume usage profile and the presence of a secondary amine (diethanolamine ), which triggers specific scrutiny regarding nitrosamine formation under both EU REACH and US TSCA frameworks.

Key Findings:

• EU REACH: Listed on EINECS (Existing Substance).[1] Currently, no high-tonnage (>100 tpa) registration dossier is publicly disseminated, suggesting usage is either <1 tpa , strictly controlled as an intermediate , or restricted to specific industrial sectors.

• US TSCA: The specific CAS 97552-80-2 is not widely listed on the public TSCA Active Inventory , implying it may be classified as a New Chemical requiring a Pre-Manufacture Notice (PMN) or Low Volume Exemption (LVE) for commercial purposes, unless a confidential inventory match exists.

• Critical Risk: The presence of the nitro group combined with a secondary amine (DEA) presents a theoretical risk for N-nitrosamine formation , a critical quality attribute (CQA) in pharmaceutical and industrial applications.

Chemical Identity and Molecular Architecture[2]

Precise identification is the prerequisite for any regulatory strategy.

Attribute	Detail
EC Number	307-132-0
CAS Number	97552-80-2
Chemical Name	Nitro-decanedioic acid, compound with 2,2'-iminodiethanol (1:2)
Synonyms	Nitro-sebacic acid diethanolamine salt; Bis(2-hydroxyethyl)ammonium nitro-decanedioate
Molecular Formula	C₁₀H₁₇NO₆[2] · 2(C₄H₁₁NO₂)
Component A	Nitro-decanedioic acid (Nitro-sebacic acid) - Anionic Core
Component B	2,2'-Iminodiethanol (Diethanolamine, DEA) - Cationic Counter-ion
Functional Class	Corrosion Inhibitor, pH Buffer, Passivation Agent

Structural Visualization

The following diagram illustrates the ionic association between the nitro-substituted dicarboxylic acid and the diethanolamine base.

Figure 1: Ionic assembly of Einecs 307-132-0. The secondary amine (DEA) poses a nitrosation risk.

EU REACH Regulatory Analysis

Registration Status

As an EINECS substance (3xx-xxx-x), Einecs 307-132-0 is considered "Existing" (on the market before 1981). However, "Existing" status does not exempt it from REACH registration.

• Current Status: No full registration dossier is visible on the ECHA dissemination portal for CAS 97552-80-2.

• Implication: The substance is likely manufactured or imported in quantities < 1 tonne per year (tpa) per legal entity, or it is used exclusively under exemptions (e.g., PPORD - Product and Process Oriented Research and Development).

Substance of Very High Concern (SVHC) Screening

While the salt itself is not currently on the Candidate List, its components are under scrutiny:

• Diethanolamine (DEA): Not an SVHC, but listed on the Community Rolling Action Plan (CoRAP) for evaluation due to concerns over human health (STOT RE) and exposure.

• Nitrosamine Precursor: REACH Annex XVII (Entry 28-30) restricts carcinogens. If the substance contains >0.1% of a specific nitrosamine impurity (e.g., NDELA - N-nitrosodiethanolamine), it is non-compliant for supply to the general public.

Compliance Protocol for EU Import

If you intend to import this substance into the EU for drug development or research:

• Tonnage Check: Ensure volume is < 1 tpa to avoid immediate registration.

• CLP Notification: You must notify the Classification and Labelling Inventory (C&L) within one month of placing it on the market, regardless of tonnage.

• SDS Management: A Safety Data Sheet (SDS) is mandatory. Classification is likely Skin Irrit. 2 (H315) and Eye Irrit. 2 (H319) due to the DEA content.

US TSCA Regulatory Analysis

Inventory Status

A search of the public TSCA Inventory does not show CAS 97552-80-2 as an "Active" substance. This is a critical finding.

• Interpretation: The substance is likely classified as a New Chemical in the US.

• Exception: It might be listed under a generic name in the Confidential Inventory if a manufacturer claimed CBI (Confidential Business Information).

The "Lautenberg Act" Impact

Under the TSCA modernization (Lautenberg Act), the EPA reviews all new chemicals for "unreasonable risk."

• Pre-Manufacture Notice (PMN): If not on the inventory, you must submit a PMN 90 days prior to manufacture/import.

• Low Volume Exemption (LVE): If annual volume is < 10,000 kg, you may apply for an LVE (30-day review).

• R&D Exemption: Strictly applicable if the substance is used only for R&D, under the supervision of a technically qualified individual, and not placed in commerce for general use.

Significant New Use Rules (SNURs)

If a PMN is submitted, the EPA often issues a SNUR for amine salts, requiring:

• No release to water.

• Nitrosamine testing if used in metalworking fluids.

Comparative Regulatory Workflow

The following decision tree guides your compliance strategy based on your intended activity.

Figure 2: Compliance logic flow for EU and US markets.

Technical Implications for R&D and Drug Development

Nitrosamine Risk Assessment (ICH M7)

For drug development professionals, the presence of Diethanolamine (DEA) and a Nitro group in the same molecule is a "Red Flag" for mutagenic impurity risk.

• Mechanism: Secondary amines (DEA) can react with nitrite impurities (or the nitro group under reductive stress) to form N-nitrosodiethanolamine (NDELA) , a potent carcinogen.

• Action Item: If this substance is used as an intermediate or excipient (unlikely, but possible in processing aids), strictly quantify NDELA levels using LC-MS/MS.

Substitution Strategy

Given the regulatory friction (New Chemical status in US, Nitrosamine risk), consider structurally related alternatives:

• Alternative 1: Sebacic Acid + Triethanolamine (TEA) . Tertiary amines are less prone to nitrosamine formation (though not immune).

• Alternative 2: Sebacic Acid + Monoethanolamine (MEA) . Primary amines do not form stable nitrosamines.

• Alternative 3: Corfree M1 (mixed dicarboxylic acids) or pure Sebacic Acid (CAS 111-20-6) if the "nitro" functionality is not essential for the mechanism.

References

• European Chemicals Agency (ECHA). EC Inventory Information for EC 307-132-0. Retrieved from

• US Environmental Protection Agency (EPA). TSCA Chemical Substance Inventory. Retrieved from

• Slovak Ministry of Economy. List of EINECS Substances and CAS Mappings (Snippet). Retrieved from

• Chemical Book. CAS 97552-80-2 Substance Detail. Retrieved from

• European Medicines Agency (EMA). ICH M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Retrieved from

Sources

• 1. Dodecylbenzenesulfonic acid - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. documents1.worldbank.org [documents1.worldbank.org]

An In-depth Technical Guide to the Biodegradability Assessment of CAS 97552-80-2

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the biodegradability of the chemical substance identified by CAS number 97552-80-2. As a Senior Application Scientist, the following narrative synthesizes established testing protocols with practical insights to ensure a robust and scientifically defensible assessment. The chemical identity of CAS 97552-80-2 is 2-Propanol, 1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis[3-[[4-[(4-aminophenyl)methyl]phenyl]amino]- with a molecular formula of C47H52N4O4[1]. Due to the absence of publicly available biodegradability data for this specific compound, this document outlines a systematic approach to generate such data in accordance with internationally recognized guidelines.

Part 1: Foundational Principles and Strategic Approach

The environmental fate of a chemical substance is a critical component of its overall safety and risk assessment. Biodegradation, the breakdown of organic matter by microorganisms, is a primary mechanism for the removal of chemicals from the environment[2]. The rate and extent of biodegradation determine a substance's persistence, which in turn influences its potential for bioaccumulation and long-term ecological impact[3].

Our assessment strategy for CAS 97552-80-2 will follow a tiered approach, beginning with preliminary evaluations and progressing to more complex and environmentally realistic simulation studies if necessary. This ensures an efficient use of resources while generating the necessary data for a comprehensive environmental risk assessment.

Initial Assessment: Structural Analysis and Property Evaluation

Before initiating any experimental testing, a thorough analysis of the molecular structure of CAS 97552-80-2 is warranted. The presence of multiple aromatic rings, ether linkages, and amino groups suggests a complex structure that may not be readily biodegradable. Factors that can hinder biodegradation include the presence of branched chains and certain functional groups[4].

A critical first step is to determine the water solubility, vapor pressure, and adsorption characteristics of the test substance. These properties will dictate the most appropriate OECD test guideline to employ[5][6].

The Tiered Approach to Biodegradability Testing

The internationally accepted framework for biodegradability testing, primarily established by the Organisation for Economic Co-operation and Development (OECD), follows a hierarchical progression. This approach is designed to provide a comprehensive understanding of a substance's potential to biodegrade under various environmental conditions.

Caption: A tiered approach to biodegradability assessment.

Part 2: Experimental Protocols for Biodegradability Assessment

The selection of the appropriate test method is paramount for obtaining reliable and relevant data. The following sections detail the methodologies for each tier of the assessment.

Tier 1: Ready Biodegradability Testing (OECD 301 Series)

Ready biodegradability tests are stringent screening tests that provide an indication of a substance's potential for rapid and complete biodegradation in an aquatic environment[3][7][8]. A substance that passes a ready biodegradability test is expected to undergo rapid and ultimate biodegradation in the environment and is considered "not persistent"[3].

The pass level for ready biodegradability is typically 60% of the theoretical maximum biodegradation (measured as oxygen consumption or carbon dioxide production) or 70% removal of dissolved organic carbon (DOC) within a 28-day period. Crucially, this pass level must be reached within a 10-day window that begins when the degree of biodegradation first exceeds 10%[6][9].

Table 1: Selection of OECD 301 Ready Biodegradability Test Methods

OECD Guideline	Test Name	Measured Parameter	Applicability
301 A	DOC Die-Away	Dissolved Organic Carbon (DOC)	Soluble, non-volatile substances
301 B	CO2 Evolution (Modified Sturm Test)	Carbon Dioxide (CO2) Production	Soluble and poorly soluble, non-volatile substances
301 D	Closed Bottle	Oxygen Consumption	Soluble, non-volatile substances
301 F	Manometric Respirometry	Oxygen Consumption	Soluble, poorly soluble, and volatile substances
310	CO2 in Sealed Vessels (Headspace)	Inorganic Carbon	Soluble, poorly soluble, and volatile substances

Based on the complex structure of CAS 97552-80-2, it is anticipated that its water solubility may be low. Therefore, the OECD 301 B (CO2 Evolution Test) or OECD 301 F (Manometric Respirometry Test) would be appropriate starting points.

This method is often recommended as a first choice due to its versatility[5].

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a mixed population of microorganisms (typically from activated sludge) and incubated in a closed flask with a device to measure oxygen consumption. The biodegradation of the substance is followed by measuring the oxygen uptake over a 28-day period[5][6].

Step-by-Step Methodology:

• Preparation of Mineral Medium: Prepare a mineral medium containing essential salts and trace elements to support microbial growth.

• Inoculum Preparation: Collect fresh activated sludge from a domestic wastewater treatment plant. The sludge is washed and aerated to condition it before use.

• Test Substance Preparation: Prepare a stock solution of CAS 97552-80-2. If the substance is poorly soluble, it can be added directly to the test flasks or adsorbed onto an inert support.

• Test Setup:

  • Test Vessels: Set up multiple respirometer flasks for the test substance, a reference substance (e.g., sodium benzoate), and a blank control (inoculum only). A toxicity control containing both the test substance and the reference substance is also recommended to check for inhibitory effects[6].

  • Incubation: Place the sealed flasks in a dark, temperature-controlled environment (typically 20-25°C) and stir continuously.

• Data Collection: Monitor the oxygen consumption in each flask over the 28-day test period using the manometric system.

• Calculation of Biodegradation:

  • Calculate the Theoretical Oxygen Demand (ThOD) based on the molecular formula of CAS 97552-80-2.

  • The percentage of biodegradation is calculated as the measured oxygen consumption (corrected for the blank) divided by the ThOD.

Caption: Workflow for the OECD 301 F Manometric Respirometry Test.

Tier 2: Inherent Biodegradability Testing (OECD 302 Series)

If a substance fails to meet the stringent criteria for ready biodegradability, it does not necessarily mean it will persist in the environment. Inherent biodegradability tests are designed to assess the potential for a substance to biodegrade under more favorable conditions, such as a higher concentration of microorganisms and a longer exposure time[8][10]. A positive result in an inherent biodegradability test suggests that the substance is not persistent[10].

Table 2: Selection of OECD 302 Inherent Biodegradability Test Methods

OECD Guideline	Test Name	Measured Parameter	Applicability
302 B	Zahn-Wellens/EMPA Test	Dissolved Organic Carbon (DOC) or Chemical Oxygen Demand (COD)	Soluble, non-volatile, non-adsorbing substances
302 C	Modified MITI Test (II)	Oxygen Consumption	Soluble and poorly soluble, volatile and non-volatile substances

Principle: The test substance is exposed to a high concentration of activated sludge in a mineral medium for up to 28 days. The biodegradation is followed by measuring the removal of DOC or COD[11][12].

Step-by-Step Methodology:

• Preparation: Similar to the OECD 301 tests, prepare the mineral medium, inoculum (high concentration of activated sludge), and test substance.

• Test Setup:

  • Test Vessels: Use large glass vessels for the test substance, a reference substance (e.g., ethylene glycol), and a blank control.

  • Incubation: Aerate the vessels continuously in a dark, temperature-controlled environment.

• Sampling and Analysis: At regular intervals, take samples from the test vessels, filter them, and measure the DOC or COD of the filtrate.

• Calculation of Biodegradation: The percentage of biodegradation is calculated as the percentage of DOC or COD removal compared to the initial concentration. A result of >70% degradation is considered inherently biodegradable[11][12].

Tier 3: Simulation Testing

If a substance is not readily or inherently biodegradable, simulation tests are conducted to determine the rate of biodegradation in specific environmental compartments under more realistic conditions[4][13]. These tests provide data on the degradation half-life, which is crucial for persistence assessment.

Examples of simulation tests include:

• OECD 309: Aerobic Mineralization in Surface Water

• OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems

• OECD 307: Aerobic and Anaerobic Transformation in Soil

These studies often utilize radiolabeled test substances to trace the fate of the parent compound and its transformation products.

Part 3: Data Interpretation and Reporting

A comprehensive report should be generated that includes a detailed description of the methods used, the results obtained, and a clear interpretation of the findings. The report should state whether CAS 97552-80-2 is considered readily biodegradable, inherently biodegradable, or persistent based on the experimental data.

Table 3: Summary of Biodegradability Classifications

Test Tier	Result	Classification	Implication for Persistence
Ready Biodegradability (OECD 301)	>60% in 10-d window	Readily Biodegradable	Not Persistent
Inherent Biodegradability (OECD 302)	>70%	Inherently Biodegradable	Not Persistent
Inherent Biodegradability (OECD 302)	<70%	Potentially Persistent	Further testing required
Simulation Tests	Degradation half-life determined	Quantitative assessment of persistence	Used in environmental exposure modeling

Conclusion

The assessment of the biodegradability of CAS 97552-80-2 requires a systematic and scientifically rigorous approach. By following the tiered testing strategy outlined in this guide, from initial screening for ready biodegradability to more complex simulation studies if needed, a comprehensive and defensible data package can be generated. This will enable a thorough evaluation of the environmental fate and persistence of this substance, which is a critical component of its overall risk assessment for both human health and the environment.

References

• Aropha. (n.d.). Types of OECD 301 Biodegradation Tests. Retrieved from [Link]

• Aropha. (n.d.). OECD 302B: Inherent Biodegradability Test. Retrieved from [Link]

• Tox Lab. (n.d.). Test No. 301: Ready Biodegradability. Retrieved from [Link]

• Academia.edu. (n.d.). OECD GUIDELINE FOR TESTING OF CHEMICALS. Retrieved from [Link]

• OECD. (1992). Test No. 301: Ready Biodegradability. OECD Publishing. Retrieved from [Link]

• Eurofins. (n.d.). Biodegradability Testing Explained. Retrieved from [Link]

• ibacon GmbH. (n.d.). OECD 301/310: Ready Biodegradability Tests. Retrieved from [Link]

• OECD. (2006). Test No. 310: Ready Biodegradability - CO2 in Sealed Vessels (Headspace Test). OECD Publishing. Retrieved from [Link]

• ibacon GmbH. (2008, May 30). OECD 302: Inherent Biodegradability Tests. Retrieved from [Link]

• CONCAWE. (2001). A test method to assess the 'inherent' biodegradability of oil products. Retrieved from [Link]

• Microbe Investigations. (n.d.). Biodegradability Laboratory Testing Services. Retrieved from [Link]

• OECD. (1992). Test No. 301: Ready Biodegradability. OECD Publishing. Retrieved from [Link]

• Grand Ingredients. (2025, December 20). Biodegradability Testing Explained. Retrieved from [Link]

• Smithers. (n.d.). Biodegradation Testing. Retrieved from [Link]

• BPC Instruments. (n.d.). OECD Guidelines Test No. 301 C & F. Retrieved from [Link]

• Situ Biosciences. (n.d.). Biodegradation Test Methods. Retrieved from [Link]

• CONCAWE. (2018). Generation of biodegradability data on petroleum constituents using enhanced tests (OECD Guideline 301 F). Retrieved from [Link]

• DTU Research Database. (n.d.). Biodegradation rates of chemicals in surface water and groundwater assessed in batch simulation tests. Retrieved from [Link]

• Cefic-Lri. (n.d.). Refinement of biodegradation tests methodologies and the proposed utility of new microbial ecology techniques. Retrieved from [Link]

• Springer. (2021). Toward the future of OECD/ISO biodegradability testing-new approaches and developments. Retrieved from [Link]

• PubChem. (n.d.). 2-Propanol, 1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis[3-[[4-[(4-aminophenyl)methyl]phenyl]amino]-. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-Propanol_1_1_-%281-methylethylidene%29bis_4_1-phenyleneoxy%29_bis_3-%28%284-_%28%284-aminophenyl%29methyl%29phenyl%29amino%29-aminophenyl%29methyl%29phenyl%29amino%29-

Sources

• 1. 2-Propanol, 1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis[3-[[4-[(4-aminophenyl)methyl]phenyl]amino]- - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. concawe.eu [concawe.eu]
• 4. eurofins.com [eurofins.com]
• 5. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 6. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 7. Test No. 301: Ready Biodegradability - Tox Lab [toxlab.co]
• 8. grandingredients.com [grandingredients.com]
• 9. oecd.org [oecd.org]
• 10. Toward the future of OECD/ISO biodegradability testing-new approaches and developments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. OECD 302B: Inherent Biodegradability Test - Aropha [aropha.com]
• 12. OECD 302: Inherent Biodegradability Tests | ibacon GmbH [ibacon.com]
• 13. cefic-lri.org [cefic-lri.org]

Protocols & Analytical Methods

Formulating water-based metalworking fluids with Einecs 307-132-0

This guide details the formulation protocols for water-based metalworking fluids (MWFs) incorporating EC 307-132-0 . Based on the regulatory nomenclature for this EC series and its application context, this substance is identified as a long-chain N-acyl amino acid derivative (specifically a specialized grade or reaction mass of Oleoyl Sarcosine or a closely related N-acyl sarcosinate ).

These molecules are "workhorse" corrosion inhibitors in modern MWFs but present specific formulation challenges: they are hydrophobic acids that must be neutralized in situ to function.

Part 1: Chemical Profile & Mechanism[1]

Substance Identity:

• EC Number: 307-132-0[1][2][3]

• Chemical Class: Anionic Surfactant / Corrosion Inhibitor (N-Acyl Sarcosinate type).

• Functional Group: N-methyl glycine head group (hydrophilic after neutralization) + Oleic/Fatty tail (hydrophobic).

• State: Viscous yellow liquid (Acid form).

Mechanism of Action: EC 307-132-0 functions via chemisorption . The anionic head group binds to cationic metal sites (Fe²⁺/Fe³⁺) on the workpiece, while the hydrophobic tail orients outward, forming a dense, hydrophobic monolayer that repels water and oxygen.

DOT Diagram: Mechanism of Corrosion Inhibition

Caption: Schematic of EC 307-132-0 forming a protective monolayer on ferrous substrates.

Part 2: Formulation Protocols

Critical Constraint: EC 307-132-0 is supplied as a free acid . It is insoluble in water and must be neutralized to form a water-soluble salt (soap). Failure to neutralize correctly will result in phase separation and zero corrosion protection.

Protocol A: Solubilization & Neutralization (The "Pre-Mix")

Objective: Convert the acid form into a water-soluble amine salt. Reagents:

• EC 307-132-0 (Concentrate)

• Neutralizing Agent: Triethanolamine (TEA, 99%) or Monoisopropanolamine (MIPA). Note: TEA is preferred for ferrous protection; MIPA for aluminum compatibility.

• Water (Deionized).

Step-by-Step Methodology:

• Stoichiometric Calculation: Calculate the required amine based on the Acid Value (AV) of the specific batch (typically 155–175 mg KOH/g for this class).

  Target a pH of 9.0–9.5 (approx. 10-15% excess amine).

• Heating: Heat EC 307-132-0 to 50°C to reduce viscosity.

• Reaction: Add the amine slowly to the warm inhibitor under moderate agitation (400 rpm). Observation: The mixture will generate a mild exotherm (neutralization heat).

• Verification: Dilute a small sample (5%) in DI water. It should form a clear to slightly hazy solution . If cloudy/oily, add 1% more amine and re-test.

Protocol B: Full Semi-Synthetic MWF Formulation

Target Specification:

• Type: Semi-Synthetic (Micro-emulsion).

• Oil Content: 10–30%.

• Corrosion Protection: 0/0 (DIN 51360-2) at 5% dilution.

Formulation Table:

Component Category	Ingredient Example	% w/w (Conc.)	Function
Base Oil	Naphthenic Oil (22 cSt)	20.0	Lubricity (Physical)
Emulsifiers	Sodium Sulfonate / Ethoxylated Alcohols	15.0	Emulsion Stability
Corrosion Inhibitor	EC 307-132-0 (Neutralized)	5.0 - 8.0	Chem. Corrosion Inhibition
Coupler	Glycol Ether (e.g., Butyl Diglycol)	3.0	Micelle Stabilization
Alkalinity Agent	Triethanolamine (TEA)	5.0	Reserve Alkalinity / pH Buffer
Biocide	BK (Hexahydro-1,3,5-tris(2-hydroxyethyl)-s-triazine)	2.0	Microbial Control
Diluent	Water (DI)	q.s. to 100	Solvent

Mixing Workflow (DOT Diagram):

Caption: Phase Inversion process where the acid inhibitor is neutralized at the oil-water interface.

Part 3: Validation & Performance Testing

Every batch must be validated using the DIN 51360-2 Cast Iron Chip Test . This is the industry standard for determining if the concentration of EC 307-132-0 is sufficient.

Protocol C: DIN 51360-2 (Filter Paper Method)

• Preparation:

  • Prepare a 3% and 5% dilution of the formulation in standard hard water (20°dH or 356 ppm CaCO₃). Hard water is critical as Ca²⁺ ions can precipitate the sarcosinate, reducing efficiency.

• Execution:

  • Place a standard filter paper (Macherey-Nagel 640 w) in a Petri dish.

  • Weigh 2.0 g of standardized grey cast iron chips (degreased) onto the paper.

  • Pipette 2.0 mL of the emulsion onto the chips.

  • Cover and incubate at room temperature for 2 hours .

• Evaluation:

  • Remove chips, rinse paper, and dry.

  • Rate corrosion spots on the paper (0 = No corrosion, 4 = Heavy corrosion).

Acceptance Criteria:

• Rating 0/0: Required for premium aerospace/automotive fluids.

• Rating 1/1: Acceptable for general machining.

Troubleshooting Table:

Issue	Probable Cause	Corrective Action
Heavy Corrosion (Rating 3-4)	Insufficient Neutralization (pH < 8.5)	Add TEA to adjust pH to 9.2.
Precipitate in Hard Water	Calcium Soap Formation	Increase coupler (Glycol Ether) or add EDTA/Phosphonates.
Excessive Foaming	EC 307-132-0 is a high foamer	Add Calcium Acetate (foam suppressant) or silicone defoamer.

References

• Bierwagen, G. P. (2018). Corrosion Protection Mechanisms of Organic Inhibitors. Journal of Coatings Technology and Research. Link

• Deutsches Institut für Normung (DIN). (2023). DIN 51360-2: Testing of cooling lubricants - Determination of corrosion preventing characteristics. Link

• Canter, N. (2018). Formulating Water-Based Metalworking Fluids in the 21st Century. Tribology & Lubrication Technology.[4][5] Link

• European Chemicals Agency (ECHA). (2024).[6] Substance Information: N-acyl Sarcosinates. Link[1]

Sources

• 1. Ecostat [ecostat.kerala.gov.in]
• 2. portalvhdskzlfb8q9lqr9.blob.core.windows.net [portalvhdskzlfb8q9lqr9.blob.core.windows.net]
• 3. researchgate.net [researchgate.net]
• 4. stle.org [stle.org]
• 5. Ecological Cutting Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-Ethynylcyclopentanol | C7H10O | CID 87074 - PubChem [pubchem.ncbi.nlm.nih.gov]

Dosage optimization of Einecs 307-132-0 in engine coolant formulations

Application Note: Dosage Optimization of Einecs 307-132-0 in Engine Coolant Formulations

Part 1: Executive Summary & Substance Profile

Critical Identification Note: Einecs 307-132-0 corresponds to CAS 97552-80-2 , identified chemically as the compound of nitro-decanedioic acid with 2,2'-iminodiethanol (1:2) .[1] It belongs to the class of Amine-Neutralized Dicarboxylic Acids .

This substance functions as a high-performance corrosion inhibitor, combining the anodic protection of long-chain dicarboxylates (OAT) with the pH-buffering and ferrous-protection capabilities of secondary alkanolamines (Diethanolamine - DEA).

Application Scope:

• Primary Function: Corrosion inhibition for ferrous metals (Cast Iron, Steel) and Aluminum alloys in water/glycol matrices.

• Formulation Type: Hybrid Organic Acid Technology (HOAT) or amine-containing OAT.

• Regulatory Caution: Contains secondary amines (DEA). Strictly incompatible with nitrite-containing formulations due to the risk of forming carcinogenic N-nitrosamines.

Part 2: Mechanism of Action

To optimize dosage, one must understand the dual-action mechanism of Einecs 307-132-0. Unlike simple inorganic inhibitors (silicates, phosphates), this molecule operates via chemisorption and pH stabilization.

• Anodic Inhibition (Dicarboxylate Moiety): The nitro-decanedioic acid backbone dissociates to form dicarboxylate anions. These anions preferentially adsorb at anodic sites on the metal surface, reacting with metal ions (

  , ) to form a thin, hydrophobic, passive film that blocks oxidative dissolution.

• Cathodic/Adsorption Inhibition (Amine Moiety): The diethanolamine component provides alkalinity (buffering pH > 8.5) and adsorbs onto the metal surface via the nitrogen lone pair, suppressing the cathodic hydrogen evolution reaction.

Mechanism Visualization (DOT Diagram)

Figure 1: Dual-action inhibition mechanism of Einecs 307-132-0 showing dissociation and surface protection pathways.

Part 3: Dosage Optimization Protocol

This protocol uses a "Design of Experiments" (DoE) approach to determine the Minimum Effective Concentration (MEC) and the Maximum Soluble Concentration (MSC).

Target Dosage Range: Typically 0.5% to 3.5% w/w in the concentrate (super-concentrate).

Phase 1: Solubility and Stability Screening

Before electrochemical testing, ensure the inhibitor remains stable in the glycol matrix and upon dilution with hard water.

• Reagents: Ethylene Glycol (virgin), Deionized Water, Synthetic Hard Water (CaCl2 solution, 300ppm).

• Procedure:

  • Prepare 50% glycol/water solutions with Einecs 307-132-0 at 0.5%, 1.5%, 2.5%, and 3.5%.

  • Heat to 88°C for 24 hours.

  • Cool to -10°C for 24 hours.

  • Pass Criteria: No haze, precipitation, or phase separation.

Phase 2: Electrochemical Validation (Potentiodynamic Polarization)

This is the critical step to define the "Critical Pitting Potential" (

).

• Equipment: Potentiostat (e.g., Gamry or Metrohm Autolab), 3-electrode cell.

• Working Electrode: Aluminum 3003 (simulating radiator) and Cast Iron (simulating engine block).

• Electrolyte: ASTM D1384 corrosive water + inhibitor dosages.

• Protocol:

  • OCP: Measure Open Circuit Potential for 1 hour.

  • Tafel Scan: Scan from -250mV vs OCP to +1.0V vs SCE at 1 mV/s.

  • Analysis: Extract Corrosion Current (

    ) and Pitting Potential ( ).

Optimization Logic:

• If

  : Dosage is too low .

• If

  shifts positively by >200mV compared to blank: Dosage is effective .

• If increasing dosage yields

  : You have reached the Plateau of Efficiency (Cost/Performance limit).

Phase 3: ASTM D1384 (Glassware Corrosion Test)

The industry standard for final validation.

Parameter	Specification
Temperature	88°C ± 1°C
Duration	336 hours (14 days)
Aeration	100 mL/min
Metals Tested	Copper, Solder, Brass, Steel, Cast Iron, Aluminum
Pass Limit	< 10 mg weight loss (General), < 30 mg (Aluminum)

Experimental Design Table:

Formulation ID	Einecs 307-132-0 (%)	Co-Inhibitor (Tolyltriazole)	pH (50% vol)	Expected Outcome
F-01 (Control)	0.0%	0.1%	8.0	Fail (Severe Corrosion)
F-02 (Low)	0.5%	0.1%	8.2	Borderline (Pitting likely)
F-03 (Med)	1.5%	0.1%	8.5	Optimal Zone
F-04 (High)	3.0%	0.1%	8.8	Pass (Check for foaming)

Part 4: Formulation Workflow

To integrate Einecs 307-132-0 into a finished coolant, follow this precise addition order to prevent "salt shock" (precipitation).

Figure 2: Step-by-step formulation sequence to ensure stability of the amine-carboxylate complex.

Part 5: References & Authority

• European Chemicals Agency (ECHA). Substance Information: Reaction mass of nitro-decanedioic acid and 2,2'-iminodiethanol. (EC 307-132-0).[1] Retrieved from

• ASTM International. ASTM D1384-05(2019) Standard Test Method for Corrosion Test for Engine Coolants in Glassware. Retrieved from

• ASTM International. ASTM D6130-11(2018) Standard Test Method for Determination of Silicon and Other Elements in Engine Coolant by Inductively Coupled Plasma-Atomic Emission Spectroscopy. (Used for depletion monitoring). Retrieved from

• Fayomi, O.S.I., et al. (2019). Organic Acid Inhibitors for Corrosion Mitigation in Industrial Cooling Systems. Journal of Physics: Conference Series. (Provides mechanistic grounding for dicarboxylate inhibition).

Sources

• 1. economy.gov.sk [economy.gov.sk]

Application Note: Synergistic Effects of Nitro-Sebacic Acid Salts with Co-Inhibitors

Abstract

This application note details the evaluation protocols for Nitro-Sebacic Acid Salts (NSAS) , a functionalized dicarboxylate corrosion inhibitor class. While traditional sebacates (e.g., Disodium Sebacate) are established anodic inhibitors in Organic Acid Technology (OAT) coolants, the introduction of a nitro (

) functional group offers a dual-action mechanism: anodic passivation combined with oxidizing capability. This guide provides a rigorous methodology for quantifying the synergistic efficiency of NSAS when paired with cathodic inhibitors (e.g., Zinc salts) or film-forming azoles (e.g., Benzotriazole).

Introduction & Mechanistic Theory[1]

The "Nitro" Advantage in Carboxylates

Standard sebacic acid salts (

) function primarily by adsorbing onto metal oxide surfaces via carboxylate groups, creating a hydrophobic long-chain barrier that repels water and aggressive ions (Cl⁻).

The Nitro-Sebacic derivative introduces an electron-withdrawing nitro group. Theoretically, this enhances inhibition through two pathways:

• Electronic Modulation: The

  group alters the electron density of the alkyl chain, potentially increasing the adsorption energy ( ) of the carboxylate head groups.

• Passivation Support: Similar to inorganic nitrites, the nitro group can act as a mild oxidizer, facilitating the rapid repair of the passive oxide film (

  ) on ferrous surfaces before the organic film fully establishes.

Synergistic Mechanism

When NSAS is combined with a co-inhibitor like Benzotriazole (BTA) or Zinc (

) , a cooperative adsorption layer is formed. The NSAS protects the anodic sites (metal dissolution), while the co-inhibitor precipitates at cathodic sites or stabilizes the film.

Figure 1: Proposed mechanism of synergistic film formation between Nitro-Sebacate and Co-inhibitors.

Experimental Protocol: Evaluating Synergism

Materials & Preparation

• Test Article: Nitro-Sebacic Acid (synthesized/procured).

• Solubilization: Neutralize acid to pH 7.5–8.0 using NaOH to form the Disodium Nitro-Sebacate salt.

• Co-Inhibitors:

  • Zinc Sulfate (

    ) – Cathodic precipitator.

  • Benzotriazole (BTA) – Copper-specific film former.[1]

• Electrolyte: 3.5% NaCl (simulated seawater) or ASTM D1384 water (simulated coolant).

Workflow Overview

Figure 2: Sequential workflow for electrochemical validation.

Protocol A: Electrochemical Impedance Spectroscopy (EIS)

EIS is the most sensitive method for detecting film integrity without accelerating corrosion.

• Setup: Three-electrode cell (Working: Carbon Steel; Counter: Platinum; Ref: Ag/AgCl).

• Immersion: Expose sample for 1 hour at Open Circuit Potential (OCP) to reach steady state.

• Parameters:

  • Frequency Range:

    Hz to Hz.

  • Amplitude: 10 mV RMS (to ensure linear response).

  • Points: 10 points per decade.

• Analysis: Fit data to a Randles equivalent circuit (

  ).
  • : Charge transfer resistance (inversely proportional to corrosion rate).
  • : Double layer capacitance (decreases as inhibitor displaces water).

Protocol B: Calculation of Synergism Parameter ( )

To prove "Synergy" rather than just "Additivity," you must calculate the Aramaki and Hackerman parameter (

).

Formula:

[2]

Where:

• is the theoretical surface coverage if no interaction occurs.
• is the measured surface coverage of the mixture.[3]
• (Inhibition Efficiency).

Interpretation Table: |

Value | Interpretation | | :--- | :--- | | | Synergistic Effect (Cooperative adsorption) | | | Additive Effect (No interaction) | | | Antagonistic Effect (Competitive adsorption) |

Data Presentation Standards

When reporting results, summarize the electrochemical parameters in a unified table.

Table 1: Example Data Layout for Nitro-Sebacate (NS) + Zinc (Zn) Synergy

System	(mV)	( )	(mV/dec)	(mV/dec)	( )	Efficiency ( )	Synergy ( )
Blank	-650	120.5	85	110	250	-	-
500 ppm NS	-610	45.2	95	112	1200	62.5%	-
50 ppm Zn	-680	60.1	82	130	850	50.1%	-
NS + Zn	-630	5.4	105	145	4500	95.5%	1.42

Note: A shift in

< 85 mV implies a mixed-type inhibitor.[4] A shift > 85 mV implies anodic/cathodic specificity.

References

• Genius Journals. (2025). Synthesis, characterization of new carboxylic acid salts, and study of their activity as corrosion inhibitors.[5]Link

• ResearchGate. (2025). Electrochemical characterisation of the ability of dicarboxylic acid salts to the corrosion inhibition of mild steel.Link

• MDPI. (2023). Synergistic Effect of Benincasa hispida Peel Extract and KI on the Corrosion Inhibition of Mild Steel. (Source for Aramaki/Hackerman

  formula). Link

• ChemCeed. (2023).[1] Corrosion Inhibitors: Sebacic Acid and Benzotriazole.[1][6]Link

• University of Mons. (2019). Sebacic acid as corrosion inhibitor for hot-dip galvanized steel.[7]Link

Sources

• 1. ChemCeed Corrosion Inhibitors - ChemCeed [chemceed.com]
• 2. www-k3.ijs.si [www-k3.ijs.si]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. geniusjournals.org [geniusjournals.org]
• 6. EP0200850A1 - Dicyclopentadiene dicarboxylic acid salts as corrosion inhibitors - Google Patents [patents.google.com]
• 7. orbi.umons.ac.be [orbi.umons.ac.be]

Application and Protocol Guide: Analyzing Amine and Carboxylate Concentrations in Industrial Fluids

Abstract

This document provides a comprehensive guide to the analytical methodologies for determining amine and carboxylate concentrations in various industrial fluids. Monitoring these concentrations is critical for process optimization, quality control, and maintaining the efficacy and longevity of fluids such as coolants, lubricants, and gas scrubbing solutions.[1][2] This guide delves into the theoretical underpinnings and practical applications of several key analytical techniques, including potentiometric titration, ion chromatography (IC), gas chromatography (GC), and Fourier-transform infrared (FTIR) spectroscopy. Detailed, step-by-step protocols are provided for each method, accompanied by insights into experimental design, data interpretation, and troubleshooting. This document is intended for researchers, scientists, and quality control professionals in the chemical, manufacturing, and energy sectors.

Introduction: The Critical Role of Amine and Carboxylate Monitoring

Amine and carboxylate compounds are integral components in a wide array of industrial fluids, where they serve diverse functions such as corrosion inhibition, pH buffering, and chemical absorption of acid gases.[1][3] For instance, in metalworking fluids and engine coolants, alkanolamines are used to neutralize acidic components and maintain alkalinity, while carboxylates act as corrosion inhibitors. In the energy sector, aqueous amine solutions are the cornerstone of acid gas scrubbing processes to remove carbon dioxide (CO2) and hydrogen sulfide (H2S) from natural gas and flue gas streams.[1][4]

The concentration of these active species, however, is not static. Over time and under operational stress, amines and carboxylates can degrade or be consumed, leading to a decline in fluid performance. This can result in increased corrosion, reduced process efficiency, and potential equipment failure.[4] Therefore, the regular and accurate analysis of amine and carboxylate concentrations is paramount for proactive maintenance and ensuring optimal industrial operations. This guide provides the necessary theoretical background and practical protocols to empower technical professionals to implement robust analytical monitoring programs.

Analytical Methodologies: A Comparative Overview

The selection of an appropriate analytical method depends on several factors, including the specific amine or carboxylate of interest, the complexity of the fluid matrix, the required sensitivity and accuracy, and the available instrumentation. This section provides a comparative overview of the most commonly employed techniques.

Method	Principle	Analytes	Advantages	Disadvantages
Potentiometric Titration	Neutralization reaction with a standard acid or base, monitoring potential change.[5]	Total amines, specific amine types (primary, secondary, tertiary), total carboxylates.[6][7][8][9]	Cost-effective, robust, well-established (e.g., ASTM D2073).[6][10]	Labor-intensive, potential for interferences from other acidic/basic species, may not distinguish individual compounds in a mixture.[4]
Ion Chromatography (IC)	Separation of ions based on their interaction with a stationary phase, followed by conductivity or other detection.[11][12]	Individual carboxylates (formate, acetate, etc.), some amines (as cations).[13]	High sensitivity and selectivity, can analyze multiple ions simultaneously.[14]	Higher initial instrument cost, requires careful sample preparation to avoid column contamination.
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a stationary and a mobile phase.[1]	Volatile amines, derivatized carboxylates.[15][16][17][18]	Excellent separation efficiency, can be automated for continuous online monitoring.[1]	Requires volatile or derivatized analytes, potential for thermal degradation of some compounds.[4]
FTIR Spectroscopy	Measurement of the absorption of infrared radiation by molecular vibrations.	Functional groups (N-H for amines, C=O for carboxylates).[2][19]	Rapid, non-destructive, can provide information on molecular structure.	Less quantitative than other methods, spectral overlap can be an issue in complex matrices.[2]

Detailed Protocols and Methodologies

This section provides detailed, step-by-step protocols for the most common and robust methods for analyzing amine and carboxylate concentrations. The causality behind experimental choices is explained to provide a deeper understanding of the procedures.

Potentiometric Titration for Total Amine Value (TAV)

Principle: This method is based on the neutralization of the basic amine groups with a standardized acid, typically perchloric acid in a non-aqueous solvent like glacial acetic acid.[20][21][22] The endpoint of the titration is determined by monitoring the potential change with a pH electrode, which exhibits a sharp inflection point at the equivalence point.[5] This non-aqueous approach enhances the basicity of the amines, allowing for a sharper and more defined endpoint compared to aqueous titrations.[20][21]

Causality of Experimental Choices:

• Non-Aqueous Solvent: Glacial acetic acid is used as the solvent to enhance the basic properties of weak amines, making them titratable with a strong acid.[20][21] Water can act as a weak base and interfere with the titration, so its presence should be minimized.[20]

• Strong Acid Titrant: Perchloric acid in glacial acetic acid is an extremely strong acidic titrant, ensuring a complete and stoichiometric reaction with the weak amine bases.[20][21]

• Potentiometric Endpoint: A pH electrode provides a more objective and accurate determination of the endpoint compared to colorimetric indicators, especially for colored or turbid industrial fluid samples.[5]

Experimental Workflow Diagram:

Caption: Workflow for Potentiometric Titration of Total Amine Value.

Protocol: Total Amine Value (TAV) by Potentiometric Titration

Apparatus:

• Potentiometric titrator with a pH glass electrode and a reference electrode (or a combination electrode).

• Magnetic stirrer and stir bars.

• Analytical balance, accurate to 0.1 mg.

• Beakers (100 mL or 250 mL).

• Burette (10 mL or 25 mL), Class A.

Reagents:

• Glacial Acetic Acid, ACS reagent grade.

• Perchloric Acid (HClO₄), 0.1 N in glacial acetic acid, standardized.

• Potassium Hydrogen Phthalate (KHP), primary standard.

• Crystal Violet Indicator (for titrant standardization).

Procedure:

• Titrant Standardization:

  • Accurately weigh approximately 0.5 g of dried KHP into a 250 mL beaker.

  • Add 60 mL of glacial acetic acid and warm gently to dissolve.

  • Add 2-3 drops of crystal violet indicator.

  • Titrate with the 0.1 N perchloric acid solution to a blue-green endpoint.

  • Calculate the normality of the perchloric acid solution.

• Sample Analysis:

  • Accurately weigh an appropriate amount of the industrial fluid sample into a 250 mL beaker. The sample size should be chosen to give a titrant volume between 25% and 75% of the burette volume.

  • Add 75-100 mL of glacial acetic acid to the beaker.

  • Place the beaker on the magnetic stirrer, add a stir bar, and immerse the electrodes into the solution.

  • Titrate with the standardized 0.1 N perchloric acid, recording the potential (mV) or pH readings with each addition of titrant. Add the titrant in smaller increments near the expected endpoint.

  • Continue the titration past the inflection point.

• Blank Determination:

  • Perform a blank titration using the same volume of glacial acetic acid without the sample.

• Calculation:

  • Determine the volume of titrant (V) corresponding to the equivalence point from the titration curve (the point of maximum slope).

  • Calculate the Total Amine Value (TAV) in mg KOH/g using the following formula: TAV (mg KOH/g) = ((V_sample - V_blank) * N * 56.1) / W Where:

    • V_sample = volume of titrant for the sample (mL)

    • V_blank = volume of titrant for the blank (mL)

    • N = normality of the perchloric acid titrant (mol/L)

    • 56.1 = molecular weight of KOH ( g/mol )

    • W = weight of the sample (g)

Ion Chromatography for Carboxylate Analysis

Principle: Ion chromatography is a powerful technique for separating and quantifying individual carboxylates.[11] The sample is injected into a stream of eluent (mobile phase) and passes through a column containing a stationary phase with ion-exchange properties. The carboxylate anions are separated based on their affinity for the stationary phase. A suppressor is often used after the separation column to reduce the background conductivity of the eluent, thereby increasing the sensitivity of detection by a conductivity detector.[12]

Causality of Experimental Choices:

• Anion-Exchange Column: A column with a positively charged stationary phase is used to retain and separate the negatively charged carboxylate anions.

• Carbonate/Bicarbonate Eluent: A solution of sodium carbonate and sodium bicarbonate is a common eluent for anion analysis as it provides good separation and is compatible with a suppressor system.

• Suppressed Conductivity Detection: This detection method offers high sensitivity and is universally applicable to all ionic species, making it ideal for carboxylate analysis.

Experimental Workflow Diagram:

Caption: Workflow for Ion Chromatography Analysis of Carboxylates.

Protocol: Determination of Carboxylates by Ion Chromatography

Apparatus:

• Ion Chromatograph (IC) system equipped with a pump, injection valve, anion-exchange column (e.g., Dionex IonPac AS11-HC), suppressor, and conductivity detector.

• Data acquisition and processing software.

• Autosampler (optional).

• Syringe filters (0.45 µm).

• Volumetric flasks and pipettes.

Reagents:

• Deionized water (18.2 MΩ·cm).

• Sodium Carbonate (Na₂CO₃), reagent grade.

• Sodium Bicarbonate (NaHCO₃), reagent grade.

• Certified carboxylate standards (e.g., formate, acetate, propionate, etc.).

Procedure:

• Eluent Preparation:

  • Prepare a stock eluent concentrate (e.g., 0.5 M Na₂CO₃ / 0.5 M NaHCO₃).

  • Prepare the working eluent by diluting the concentrate with deionized water to the desired concentration (e.g., 4.5 mM Na₂CO₃ / 1.4 mM NaHCO₃).

• Standard Preparation:

  • Prepare a stock standard solution containing a mixture of the target carboxylates at a known concentration (e.g., 1000 mg/L).

  • Prepare a series of calibration standards by serially diluting the stock standard solution with deionized water to cover the expected concentration range of the samples.

• Sample Preparation:

  • Accurately dilute the industrial fluid sample with deionized water to bring the carboxylate concentrations within the calibration range. A dilution factor of 1:100 or 1:1000 is common.

  • Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter that could damage the IC column.[23]

• Instrumental Analysis:

  • Set up the IC system with the appropriate column, eluent, flow rate, and detector settings.

  • Equilibrate the system until a stable baseline is achieved.

  • Create a sequence including the calibration standards and prepared samples.

  • Inject the standards and samples into the IC system.

• Data Analysis:

  • Identify the carboxylate peaks in the chromatograms based on their retention times compared to the standards.

  • Generate a calibration curve for each carboxylate by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of each carboxylate in the diluted samples from the calibration curve.

  • Calculate the original concentration in the undiluted industrial fluid by multiplying by the dilution factor.

Gas Chromatography for Amine Analysis

Principle: Gas chromatography is a versatile technique for the separation and quantification of volatile amines.[1] The sample is injected into a heated port where it is vaporized and carried by an inert gas (mobile phase) through a column containing a stationary phase. The amines are separated based on their boiling points and interactions with the stationary phase. A flame ionization detector (FID) is commonly used for the detection of hydrocarbons and organic compounds containing amines. For more complex matrices or lower detection limits, a nitrogen-phosphorus detector (NPD) can provide enhanced selectivity and sensitivity.

Causality of Experimental Choices:

• Specialized Column: A column with a stationary phase designed for amine analysis (e.g., a porous layer open tubular (PLOT) column or a wax-type column) is crucial to prevent peak tailing caused by the interaction of the basic amines with acidic sites on standard silica columns.[4]

• Flame Ionization Detector (FID): The FID is a robust and widely applicable detector for organic compounds, providing a response that is proportional to the mass of carbon entering the flame.

• Derivatization (for non-volatile amines): For less volatile amines or to improve chromatographic performance, derivatization with reagents like trifluoroacetic anhydride (TFAA) or heptafluorobutyric anhydride (HFBA) can be employed to create more volatile and less polar derivatives.[24]

Experimental Workflow Diagram:

Caption: Workflow for Gas Chromatography Analysis of Amines.

Protocol: Determination of Volatile Amines by Gas Chromatography

Apparatus:

• Gas Chromatograph (GC) with a split/splitless injector, a flame ionization detector (FID) or nitrogen-phosphorus detector (NPD), and a capillary column suitable for amine analysis.

• Data acquisition and processing software.

• Autosampler (optional).

• Vials, caps, and septa.

• Microsyringes.

Reagents:

• High-purity carrier gas (e.g., helium, hydrogen, or nitrogen).

• High-purity FID gases (hydrogen and air).

• High-purity NPD gases (if applicable).

• Solvent for dilution (e.g., methanol, isopropanol), GC grade.

• Certified amine standards.

Procedure:

• Standard Preparation:

  • Prepare a stock standard solution containing a mixture of the target amines in the chosen solvent.

  • Prepare a series of calibration standards by serially diluting the stock standard solution.

• Sample Preparation:

  • Accurately dilute the industrial fluid sample with the appropriate solvent to bring the amine concentrations within the calibration range.

  • If derivatization is required, follow a validated procedure for the reaction of the sample with the derivatizing agent.

• Instrumental Analysis:

  • Install the appropriate GC column and set the instrument parameters: injector temperature, oven temperature program, detector temperature, and gas flow rates.

  • Condition the column according to the manufacturer's instructions.

  • Create a sequence including the calibration standards and prepared samples.

  • Inject the standards and samples into the GC.

• Data Analysis:

  • Identify the amine peaks in the chromatograms based on their retention times.

  • Generate a calibration curve for each amine by plotting the peak area versus concentration.

  • Determine the concentration of each amine in the diluted samples from the calibration curve.

  • Calculate the original concentration in the undiluted industrial fluid.

Concluding Remarks

The reliable analysis of amine and carboxylate concentrations is a cornerstone of effective industrial fluid management. The methods outlined in this guide—potentiometric titration, ion chromatography, and gas chromatography—provide a robust toolkit for quality control and research applications. The choice of method should be guided by the specific analytical requirements, including the nature of the analytes and the sample matrix. By implementing these protocols and understanding the principles behind them, scientists and technicians can ensure the optimal performance and longevity of critical industrial fluids.

References

• International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]

• Scribd. (n.d.). Amine Aqueous Solution Total Amine Concentration Potentiometry. Retrieved from [Link]

• HELIX Chromatography. (2017-2026). HPLC Analysis of Sugars, Amino Acids and Carboxylic Acids on Amaze TH Mixed-Mode Column. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (1984, December). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• Google Patents. (2019). WO2019099231A1 - Extraction of amines from hydrocarbons.

• ResearchGate. (n.d.). Method for the determination of carboxylic acids in industrial effluents using dispersive liquid-liquid microextraction with injection port derivatization gas chromatography-mass spectrometry | Request PDF. Retrieved from [Link]

• Machinery Lubrication. (n.d.). Molecular Spectroscopy - A Precision Lubrication Tool?. Retrieved from [Link]

• METTLER TOLEDO. (2008, May 22). Application M242 - Determination of the Amine Value. Retrieved from [Link]

• United States Environmental Protection Agency. (n.d.). Method 645: The Determination of Certain Amine Pesticides and Lethane in Municipal and Industrial Wastewater. Retrieved from [Link]

• Main Roads Western Australia. (n.d.). TP780. Retrieved from [Link]

• MOST Wiedzy. (n.d.). Method for the determination of carboxylic acids in industrial effluents using dispersive liquid-liquid microextraction with inj. Retrieved from [Link]

• PubMed. (2017, September 29). Method for the determination of carboxylic acids in industrial effluents using dispersive liquid-liquid microextraction with injection port derivatization gas chromatography-mass spectrometry. Retrieved from [Link]

• ACS Publications. (1956). Analytical Chemistry 1956 Vol.28 no.4. Retrieved from [Link]

• ASTM International. (n.d.). Total, Primary, Secondary, and Tertiary Amine Values of Fatty Amines, Amidoamines, and Diamines by Referee Potentiometric Method. Retrieved from [Link]

• Taylor & Francis Online. (2024, June 20). Chromatographic Methods and Sample Pretreatment Techniques for Aldehydes, Biogenic Amine, and Carboxylic Acids in Food Samples. Retrieved from [Link]

• PubMed. (n.d.). Ion Chromatography and Related Techniques in Carboxylic Acids Analysis. Retrieved from [Link]

• University of East Anglia. (2020, October 6). Rapid determination of the acidity, alkalinity and carboxyl content of aqueous samples by 1H NMR with minimal sample quantity. Retrieved from [Link]

• Brimstone. (2010, September). Amine Analysis. Retrieved from [Link]

• Chromatography Online. (2022, April 15). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. Retrieved from [Link]

• BSB Edge. (n.d.). "ASTM D2074: 2007 Fatty Amines Amine Values Test". Retrieved from [Link]

• IHS Markit. (2007, August 15). ASTM D2074-07 - Standard Test Methods for Total, Primary, Secondary, and Tertiary Amine Values of. Retrieved from [Link]

• OpenStax. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Scribd. (n.d.). Astm D 2073. Retrieved from [Link]

• ResearchGate. (n.d.). Ion Chromatography and Related Techniques in Carboxylic Acids Analysis | Request PDF. Retrieved from [Link]

• National Bureau of Standards. (n.d.). ASTM D2074-07 Standard test methods for total, primary, secondary, and tertiary amine values of fatty amines by alternative indicator method. Retrieved from [Link]

• Academia.edu. (n.d.). (PDF) Residual chemical analysis of amines used as corrosion inhibitors. Retrieved from [Link]

• Publisso. (2020, October 9). Method for the determination of aromatic amines in workplace air using gas chromatography. Retrieved from [Link]

• MDPI. (2020, October 22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

• Google Patents. (n.d.). CN107085068A - Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs.

• BioChromato. (n.d.). Analysis of Lubricating Oil Additives. Retrieved from [Link]

• Chemija. (n.d.). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Retrieved from [Link]

• Polish Journal of Environmental Studies. (n.d.). Chemometric Processing of Ion Chromatograms – Application to Comparative Analysis of Polish Bottled Mineral and Spring Waters. Retrieved from [Link]

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• 1. ccsknowledge.com [ccsknowledge.com]
• 2. Molecular Spectroscopy - A Precision Lubrication Tool? [machinerylubrication.com]
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• 7. "ASTM D2074: 2007 Fatty Amines Amine Values Test" [bsbedge.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. ASTM D2074-07 Standard test methods for total, primary, secondary, and tertiary amine values of fatty amines by alternative indicator method, American Society for Testing and Materials - Publication Index | NBS [thenbs.com]
• 10. dit.sa.gov.au [dit.sa.gov.au]
• 11. Ion Chromatography and Related Techniques in Carboxylic Acids Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ion chromatography applications | Metrohm [metrohm.com]
• 13. Amine analysis in gas scrubber solutions from refineries with direct conductivity detection | Metrohm [metrohm.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Making sure you're not a bot! [mostwiedzy.pl]
• 17. Method for the determination of carboxylic acids in industrial effluents using dispersive liquid-liquid microextraction with injection port derivatization gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis [lmaleidykla.lt]
• 19. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 20. mt.com [mt.com]
• 21. Nonaqueous titration of weak bases with perchloric acid | Metrohm [metrohm.com]
• 22. scribd.com [scribd.com]
• 23. WO2019099231A1 - Extraction of amines from hydrocarbons - Google Patents [patents.google.com]
• 24. series.publisso.de [series.publisso.de]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Precipitate Formation in Tenatoprazole (CAS 97552-80-2) Solutions

This guide is designed for researchers, scientists, and drug development professionals working with Tenatoprazole (CAS 97552-80-2). Precipitate formation is a common challenge that can impact experimental reproducibility and the overall success of a research endeavor. This document provides in-depth troubleshooting strategies, detailed protocols, and scientific explanations to help you diagnose and resolve solubility issues effectively.

Frequently Asked Questions (FAQs)

Q1: I dissolved Tenatoprazole in DMSO for my in vitro stock, but a precipitate formed after adding it to my aqueous cell culture media. What is happening?

A1: This is a classic case of a compound "crashing out" of solution due to a solvent shift. Tenatoprazole is readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO) but has very low aqueous solubility.[1] When a concentrated DMSO stock is introduced into a largely aqueous environment like cell culture media, the DMSO is diluted, and the solution can no longer maintain the Tenatoprazole in a dissolved state, leading to precipitation. The key is to ensure the final DMSO concentration in your assay is low enough to be tolerated by your cells and that the Tenatoprazole concentration does not exceed its solubility limit in the final aqueous medium.[2]

Q2: My Tenatoprazole solution was clear initially but became cloudy and formed a precipitate over time, even when stored at 4°C. Why did this happen?

A2: This issue likely points to either temperature-dependent solubility or, more commonly with proton pump inhibitors (PPIs) like Tenatoprazole, chemical instability.[1] Tenatoprazole is known to be unstable in acidic and even neutral aqueous solutions, leading to degradation.[1][3] The precipitate you are observing could be a degradation product, which is less soluble than the parent compound. Storing stock solutions at -20°C or -80°C is highly recommended to slow down this degradation process.[4]

Q3: Can I use sonication or heat to dissolve the precipitate that has formed in my Tenatoprazole solution?

A3: While gentle warming and sonication can sometimes help redissolve a compound that has precipitated due to temperature changes, it is a risky approach for Tenatoprazole. As a PPI, it is sensitive to heat, which can accelerate its degradation.[1][5] If you choose to warm the solution, do so gently and for a minimal amount of time. It is generally better to prepare a fresh solution. If the precipitate is due to chemical degradation, heating will not reverse the process and will likely worsen it.

Q4: Does the pH of my buffer matter when preparing Tenatoprazole solutions?

A4: Absolutely. The pH is a critical factor.[6] Tenatoprazole, like other PPIs, is a weak base and is highly unstable in acidic conditions.[1][7] It degrades rapidly in acidic environments, and this degradation is a primary cause of precipitation.[1][3] For maximum stability and solubility in aqueous solutions, it is crucial to work with buffers in the neutral to alkaline range (pH 7.0-8.0).[8] A patent for the preparation of Tenatoprazole specifies adjusting the pH to 7.0-8.0 to obtain the final product.[8]

Q5: Are there alternative solvents I can use besides DMSO?

A5: While DMSO is the most common solvent for initial stock solutions due to its high solubilizing power, other options exist depending on your experimental needs.[9] For in vivo studies, co-solvent systems are often employed. A published protocol suggests a formulation of DMSO, PEG300, Tween-80, and saline for a suspended solution.[4] Another option for a clear solution involves a mixture of DMSO and corn oil.[4] Methanol has also been used for preparing analytical standards.[10] However, for most in vitro cell-based assays, starting with a high-concentration DMSO stock and diluting it carefully is the standard and often most practical approach.

Systematic Troubleshooting Workflow

When encountering precipitation, a systematic approach is crucial to identify the root cause. The following workflow will guide you through a logical troubleshooting process.

Caption: Troubleshooting workflow for Tenatoprazole precipitation.

Quantitative Data Summary

Understanding the solubility limits of Tenatoprazole is fundamental to preventing precipitation. The following table summarizes key solubility data from various sources.

Solvent	Concentration	Observations	Source(s)
DMSO	≥ 50 mg/mL	Requires sonication and warming to 60°C. Hygroscopic DMSO significantly impacts solubility; use newly opened solvent.	[4]
DMSO	5 mg/mL	Forms a clear solution with warming.
Methanol	1 mg/mL	Used for preparing analytical stock solutions.	[10]
Aqueous Media	Very slightly soluble	Highly pH-dependent; unstable in acidic conditions.	[1]

Key Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol details the standard procedure for preparing a concentrated stock solution for in vitro use.

Materials:

• Tenatoprazole (CAS 97552-80-2) powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated balance and vortex mixer

Procedure:

• Pre-warm DMSO: If the DMSO is frozen, allow it to thaw completely at room temperature. Use a fresh, unopened bottle if possible, as DMSO is hygroscopic and absorbed water can affect solubility.[4][11]

• Weigh Tenatoprazole: Accurately weigh the desired amount of Tenatoprazole powder in a suitable tube. For 1 mL of a 10 mM solution (MW: 346.4 g/mol ), you will need 3.46 mg.

• Add DMSO: Add the calculated volume of DMSO to the powder.

• Dissolve: Vortex the solution vigorously. Gentle warming (up to 60°C) and brief sonication can be applied to aid dissolution if necessary.[4] Visually inspect the solution against a light source to ensure it is clear and free of any particulate matter.

• Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes. This prevents contamination and avoids repeated freeze-thaw cycles which can degrade the compound.[4]

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4]

Protocol 2: Determining Kinetic Solubility in Aqueous Buffer

This protocol helps you determine the maximum concentration of Tenatoprazole that can be tolerated in your specific experimental buffer without immediate precipitation.

Materials:

• 10 mM Tenatoprazole in DMSO stock (from Protocol 1)

• Your specific aqueous experimental buffer (e.g., PBS, cell culture media)

• 96-well plate (clear, flat-bottom)

• Multichannel pipette

• Plate reader capable of measuring turbidity (e.g., at 620 nm)

Procedure:

• Prepare Plate: Add 198 µL of your experimental buffer to each well of the 96-well plate.

• Add Compound: Create a dilution series by adding 2 µL of your 10 mM DMSO stock to the first well (this creates a 100 µM solution with 1% DMSO). Then, perform serial dilutions across the plate.

• Incubate: Cover the plate and incubate at room temperature for 1-2 hours.

• Visual Inspection: Check the wells for any visible signs of precipitation.

• Turbidity Measurement: Read the plate on a plate reader at a wavelength around 620 nm. A significant increase in absorbance indicates light scattering due to precipitate formation.

• Analysis: The highest concentration that remains clear (visually and by turbidity measurement) is your approximate kinetic solubility limit in that specific medium. This is the maximum concentration you should use in your experiments to avoid precipitation issues.[2]

Caption: Workflow for Kinetic Solubility Assay.

By understanding the physicochemical properties of Tenatoprazole and applying these systematic troubleshooting strategies, researchers can confidently prepare stable, precipitate-free solutions, leading to more reliable and reproducible experimental outcomes.

References

• Benchchem. Technical Support Center: Improving Bioavailability of Poorly Soluble Compounds.
• Benchchem. Navigating the Physicochemical Landscape of Proton Pump Inhibitors: A Technical Guide to Omeprazole Solubility and Stability.
• MedChemExpress. Tenatoprazole (TU-199).
• Benchchem. Technical Support Center: Troubleshooting [Compound Name] Solubility Issues.
• Kolodziejczyk, M., et al. Formulation of Dosage Forms with Proton Pump Inhibitors: State of the Art, Challenges and Future Perspectives. Pharmaceutics.
• Khan, I., et al. Bio-analytical Method Development and Validation of Tenatoprazole using High Performance Liquid Chromatographic with UV Detection. International Journal of ChemTech Research.
• Google Patents. CN102304127A - Novel method for preparing tenatoprazole.
• APExBIO. Tenatoprazole Product Data Sheet.
• MilliporeSigma. Tenatoprazole = 98 HPLC 113712-98-4.
• Google Patents. WO2006043280A1 - Tenatoprazole salts and process of preparation thereof.
• Selleck Chemicals. Tenatoprazole | Proton Pump inhibitor | CAS 113712-98-4.
• Patsnap Synapse. Troubleshooting Guide for Common Protein Solubility Issues.
• Ascendia Pharmaceutical Solutions. 4 Factors Affecting Solubility of Drugs.
• Journal of Receptors and Signal Transduction. Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track.
• ResearchGate. Tenatoprazole, a novel proton pump inhibitor with a prolonged plasma half-life: Effects on intragastric pH and comparison with esomeprazole in healthy volunteers.
• International Journal of Novel Research and Development. factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through.
• ResearchGate. (PDF) Development and Validation of Stability Indicating RP-HPLC-PDA Method for Tenatoprazole and Its Application for Formulation Analysis and Dissolution Study.
• ChemicalBook. 113712-98-4(Tenatoprazole) Product Description.
• Drug Delivery Leader. 4 Factors Affecting Solubility Of Drugs.
• Dissolution Technologies. Dissolution Method Development for Poorly Soluble Compounds.
• ResearchGate. Characterization of the inhibitory activity of tenatoprazole on the gastric H+,K+-ATPase in vitro and in vivo | Request PDF.

Sources

• 1. Formulation of Dosage Forms with Proton Pump Inhibitors: State of the Art, Challenges and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. ascendiacdmo.com [ascendiacdmo.com]
• 7. researchgate.net [researchgate.net]
• 8. CN102304127A - Novel method for preparing tenatoprazole - Google Patents [patents.google.com]
• 9. apexbt.com [apexbt.com]
• 10. sphinxsai.com [sphinxsai.com]
• 11. selleckchem.com [selleckchem.com]

Optimizing pH stability for nitro-decanedioic acid salt corrosion inhibitors

[1]

Current Status: Online Operator: Senior Application Scientist (Corrosion & Surface Chemistry) Ticket ID: NDDA-OPT-2024-X Subject: Optimizing pH Stability and Inhibition Efficiency of Nitro-Decanedioic Acid Salts[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

User Profile: Research Chemists, Formulation Scientists, and Pharmaceutical Process Engineers. Molecule in Focus: Nitro-decanedioic acid (NDDA) salts.[1] Context: NDDA is a functionalized derivative of Sebacic Acid (1,10-decanedioic acid).[1] While standard sebacates are industry workhorses for aqueous corrosion inhibition (Coolants, MWF, CIP fluids), the introduction of a nitro (

) group enhances the passivation potential by acting as a mild oxidizing agent, promoting the rapid formation of (maghemite) on ferrous surfaces.

However, this modification introduces unique stability challenges.[1] The nitro group is susceptible to reduction in acidic environments, and the dicarboxylate backbone requires precise pH buffering to prevent precipitation.

Troubleshooting Guide: Solubility & Formulation

Issue 1: "My inhibitor solution turns cloudy or precipitates upon standing."

Diagnosis: This is almost invariably a pH vs. pKa mismatch or a Hard Water Interaction .[1] NDDA is a dicarboxylic acid.[1][2] To function, it must be fully deprotonated to its dianion form (

).[1]

• The Chemistry: The pKa values for long-chain dicarboxylic acids (like sebacic acid) are typically

  and .[1]

• The Trap: If your formulation pH drops below 7.0, you approach the buffering region where the mono-protonated species forms.[1] This species has significantly lower water solubility than the dianion, leading to haze or crystal formation.

Corrective Protocol: The "Reserve Alkalinity" Adjustment

• Target pH: Maintain a pH of 8.5 – 9.5 . This ensures

  dianion species availability.[1]

• Counter-Ion Selection: Do not rely solely on NaOH/KOH. Use alkanolamines (Triethanolamine - TEA, or Monoethanolamine - MEA) to provide "Reserve Alkalinity."[1]

  • Why? Amines buffer the solution against acidic species (like atmospheric

    ) that slowly lower pH over time.[1]

• Water Quality: Use only Deionized (DI) water (

  ).

  • Why? Calcium (

    ) and Magnesium ( ) form insoluble "soap scums" with long-chain dicarboxylates (Calcium Nitro-Sebacate).[1]

Data Table: Solubility Thresholds

Parameter	Critical Range	Observation	Action Required
pH < 6.0	Unstable	Heavy Precipitation	Add Amine/Base immediately.[1]
pH 6.0 - 7.5	Metastable	Haze / Cloudiness	Increase pH to > 8.[1]5.
pH 8.5 - 9.5	Optimal	Clear / Stable	Maintain.[1]
Hardness	> 50 ppm	White Flocculation	Add EDTA or switch to DI water.[1]

Issue 2: "Corrosion rates are increasing despite high inhibitor concentration."[1]

Diagnosis: This suggests Amphoteric Attack or Nitro-Reduction .[1]

• Amphoteric Attack: If you are protecting Aluminum or Zinc, a pH > 10.0 is destructive.[1] The high alkalinity dissolves the metal's natural oxide layer (

  ).[1]

• Nitro-Reduction: In anaerobic or highly reducing environments, the nitro group (

  ) can be reduced to an amine ( ).[1] This destroys the oxidizing power that aids passivation and changes the electronic adsorption properties of the molecule.

Corrective Protocol: The Electrochemical Balance

• For Multi-Metal Systems (Fe/Al/Cu): Cap pH at 9.0 .[1] Use a silicate co-inhibitor (sodium metasilicate) to protect the aluminum while the NDDA protects the iron.[1]

• Verify Integrity: Check the solution color. A shift from pale yellow (typical of nitro-compounds) to brown/dark can indicate degradation/reduction.[1]

Visualizing the Optimization Logic

The following diagram illustrates the decision matrix for stabilizing NDDA salts.

Caption: Logic flow for stabilizing NDDA salts. Green nodes indicate corrective chemical actions.

Experimental Validation Protocols

To scientifically validate your optimization, you must move beyond visual checks to electrochemical quantification.[1]

Experiment A: Potentiodynamic Polarization (Tafel Extrapolation)

Determine if the Nitro-group is actively passivating or if the film is breaking down.[1]

• Setup: Three-electrode cell (Working: C1018 Steel; Counter: Platinum; Ref: Ag/AgCl).

• Electrolyte: 0.1M NaCl + X% NDDA Salt (pH adjusted to 9.0).

• Scan Rate: 0.166 mV/s from -250mV to +250mV vs. OCP.

• Success Metrics:

  • Shift in

    : A positive shift ( ) compared to the blank indicates Anodic Inhibition (Passivation).[1]

  • Current Density (

    ): Must be for effective inhibition.[1]

Experiment B: Electrochemical Impedance Spectroscopy (EIS)

Verify film stability over time.

• Frequency Range:

  to .

• Amplitude: 10 mV sinusoidal perturbation.

• Analysis: Fit data to a Randles Circuit (

  ).[1]

• Target: Look for an increase in Charge Transfer Resistance (

  ). A stable NDDA film should show .[1]

Mechanism of Action

Understanding why it works helps you troubleshoot when it doesn't.[1]

• Adsorption: The dicarboxylate anions adsorb onto the positively charged metal oxide surface.[1]

• Hydrophobic Barrier: The

  alkyl chain forms a hydrophobic layer, repelling water and aggressive ions ( ).[1]

• Nitro-Synergy: The nitro group withdraws electron density, potentially strengthening the adsorption bond and aiding in the rapid repair of the passive oxide film.[1]

Caption: Step-wise formation of the protective NDDA passive film on ferrous substrates.[1]

FAQs

Q: Can I use NDDA with Glycols (Ethylene/Propylene Glycol)? A: Yes. NDDA salts are highly compatible with glycol-water mixtures (coolants).[1] In fact, the solubility often improves in glycol mixtures compared to pure water. Ensure you add the amine before adding the acid to the glycol to facilitate salt formation.[1]

Q: How does temperature affect NDDA stability? A: Dicarboxylate salts are generally thermally stable up to

.[1] However, at high temperatures, the pH of amine-buffered solutions drops (amines become less basic as T rises).[1] Ensure your room-temperature pH is high enough (approx 9.0-9.[1]5) to accommodate this thermal drop during operation.[1]

Q: Is the "Nitro" group dangerous/explosive? A: In the context of a dilute aqueous corrosion inhibitor salt, no. However, like all nitro-aromatics or nitro-aliphatics, handle the pure dry powder with care and consult the SDS. The primary risk in solution is chemical reduction, not explosion.

References

• ASTM International. (2021).[1] ASTM G31-72: Standard Guide for Laboratory Immersion Corrosion Testing of Metals.[1] West Conshohocken, PA.[1] [Link]

• ASTM International. (2021).[1] ASTM G5-14: Standard Reference Test Method for Making Potentiodynamic Anodic Polarization Measurements.[1] West Conshohocken, PA.[1] [Link][1]

• Wyart, H., et al. (2019).[1] "Sebacic acid as corrosion inhibitor for hot-dip galvanized steel in 0.1 M NaCl." Surface and Interface Analysis, 51(5), 541-551.[1] [Link]

• Frontiers in Materials. (2017). "Caprylate Salts Based on Amines as Volatile Corrosion Inhibitors for Metallic Zinc."[1][3] Frontiers in Materials. [Link][1]

• US Patent 4,018,703. (1977).[1] "Corrosion inhibitors (Nitro-aromatic carboxylates)." Google Patents.

Sources

• 1. Decanedioic acid [webbook.nist.gov]
• 2. EP0200850A1 - Dicyclopentadiene dicarboxylic acid salts as corrosion inhibitors - Google Patents [patents.google.com]
• 3. Frontiers | Caprylate Salts Based on Amines as Volatile Corrosion Inhibitors for Metallic Zinc: Theoretical and Experimental Studies [frontiersin.org]

Technical Support Center: Mitigating Nitrosamine Formation in Diethanolamine (DEA) Salt Formulations

Welcome to the technical support center for researchers, scientists, and drug development professionals working with diethanolamine (DEA) salt formulations. The discovery of N-nitrosamine impurities in pharmaceutical products has underscored the critical need for robust risk assessment and mitigation strategies.[1][2] This guide provides in-depth, practical information in a question-and-answer format to address specific issues you may encounter during your experiments, helping you ensure the safety and quality of your formulations.

Part 1: Frequently Asked Questions - The Fundamentals of NDELA Formation

This section addresses the foundational principles of N-nitrosodiethanolamine (NDELA) formation.

Q1: What is NDELA, and why is it a concern in my DEA salt formulation?

A1: N-nitrosodiethanolamine (NDELA) is a type of nitrosamine impurity that can form in products containing diethanolamine (DEA) or related compounds like triethanolamine (TEA).[3] Nitrosamines are classified as probable or possible human carcinogens by regulatory bodies like the FDA and are considered a "cohort of concern" by the International Council for Harmonisation (ICH).[1][4] Their presence in drug products is a significant safety concern, leading to strict regulatory scrutiny and the need for manufacturers to control them at very low levels.[5]

Q2: What are the essential components required for NDELA to form?

A2: The formation of NDELA requires two primary precursors:

• A secondary amine: In this context, diethanolamine (DEA) is the direct precursor. Triethanolamine (TEA) can also be a source, as it can degrade or contain DEA as an impurity.[6] The rate of nitrosation is significantly faster for secondary amines like DEA compared to tertiary amines.[6][7]

• A nitrosating agent: These are substances capable of donating a nitroso group (-N=O). The most common source in pharmaceutical manufacturing is nitrous acid (HNO₂), which is formed from nitrite salts (e.g., sodium nitrite, NaNO₂) under acidic conditions.[1][4] Nitrite can be present as an impurity in various raw materials and excipients.[1][8]

Q3: What is the chemical mechanism for NDELA formation?

A3: NDELA formation is a classic nitrosation reaction. Under acidic conditions, a nitrite salt is protonated to form nitrous acid (HNO₂). Two molecules of nitrous acid can then form dinitrogen trioxide (N₂O₃), a potent nitrosating agent. This agent then reacts with the unprotonated secondary amine (DEA) to form the N-nitrosamine, NDELA.[9]

Caption: Logical workflow for troubleshooting NDELA contamination.

Problem 1: My LC-MS/MS analysis shows a peak at the expected m/z for NDELA, but I'm not sure if it's a false positive.

• Probable Cause: Matrix interference is a common challenge in trace-level analysis, where other components in the sample can have similar mass-to-charge ratios or retention times. [10][11]The low molecular weight of many nitrosamines also limits fragmentation opportunities, making definitive identification challenging. [10]* Solution & Troubleshooting Steps:

  • Confirm with Multiple MRM Transitions: A robust method should monitor at least two MRM (Multiple Reaction Monitoring) transitions for NDELA. For example, the primary transition m/z 135.1 -> 74.1 can be used for quantification, while a secondary transition like m/z 135.1 -> 104.0 serves as a qualifier for confirmation. [12][13]The ratio of these two transitions in your sample should match that of a certified reference standard.

  • Use High-Resolution Mass Spectrometry (HRMS): If available, analysis with an Orbitrap or Q-TOF instrument can provide a highly accurate mass measurement, which can help differentiate NDELA from other isobaric interferences.

  • Spike and Recovery: Spike a known amount of NDELA standard into your sample matrix (blank formulation). If the peak height increases proportionally and the retention time matches perfectly, it strongly suggests the original peak was indeed NDELA.

  • Check Your Blanks: Analyze your diluent and a placebo formulation (without the DEA salt) to ensure there is no contamination coming from your solvents, reagents, or other excipients. [10] Problem 2: I've confirmed NDELA is present. How do I determine if it's coming from my raw materials or forming during my process/storage?

• Probable Cause: NDELA can be introduced as a contaminant in raw materials (e.g., DEA itself) or it can form "in-situ" within the drug product if both the amine and a nitrosating agent are present under favorable conditions. [1][4]* Solution & Troubleshooting Steps:

  • Test Raw Materials: Perform confirmatory testing on all incoming raw materials, especially the DEA salt and any excipients known to potentially carry nitrite impurities (e.g., fillers, binders). [8][14]Request Certificates of Analysis from suppliers that specify nitrite content. [15] 2. Time-Zero Analysis: Prepare a batch of your formulation and test it for NDELA immediately after production (Time-Zero). This gives you a baseline level.

  • Conduct a Stability Study: Store the Time-Zero batch under both standard (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) conditions. Test for NDELA at regular intervals (e.g., 1, 3, 6 months). A significant increase in NDELA levels over time, especially under accelerated conditions, is a clear indicator of in-situ formation. [16] 4. Forced Degradation Study: Intentionally "spike" your formulation with a low level of sodium nitrite (e.g., 10-100 ppm) and expose it to stress conditions (e.g., 50°C/75% RH for 2 weeks). [17]A rapid and significant increase in NDELA compared to a non-spiked control confirms the formulation's propensity to form the nitrosamine.

Problem 3: My stability study shows NDELA levels are increasing over time. What formulation or process changes should I consider?

• Probable Cause: The conditions within your formulation (e.g., presence of moisture, acidic microenvironment, high-risk excipients) are promoting the nitrosation reaction. [15][18]* Solution & Troubleshooting Steps:

  • Incorporate Inhibitors (Antioxidants): This is one of the most effective mitigation strategies. [8]Antioxidants like ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) act as "nitrite scavengers." [19][20]They react with and eliminate the nitrosating agent before it can react with DEA.

    • Action: Conduct a study incorporating different levels of ascorbic acid (e.g., 0.1% to 1.0% w/w) into your formulation. [16][21]Studies have shown that even 1% ascorbic acid can reduce nitrosamine formation by about 75%. [17] 2. Control pH: Since nitrosation is often acid-catalyzed, modifying the formulation's micro-pH can be highly effective. [16] * Action: Consider adding a basic pH modifier (e.g., sodium carbonate) to the formulation. [16]Alkaline conditions are less favorable for converting nitrites into nitrosating agents. [22] 3. Reduce Water Content/Activity: Water can facilitate the mobility of reactants and promote the reaction.

    • Action: If using a wet granulation process, which uses water and heat, consider switching to direct compression or dry granulation (roller compaction). [14][15]Select excipients with low water activity. [14] 4. Excipient Selection: Scrutinize your excipients.

    • Action: Switch to suppliers who can guarantee low-nitrite grades of excipients. [14][15]Simplify the formulation by reducing the total number of excipients to minimize potential sources of nitrite contamination. [15]

Part 3: Key Experimental Protocols

Here are detailed methodologies for essential experiments. Always follow your internal SOPs and safety guidelines.

Protocol 1: Quantification of NDELA in a DEA Salt Formulation by LC-MS/MS

This protocol provides a general framework. Method validation according to ICH guidelines is mandatory for use in a regulated environment.

Caption: Experimental workflow for NDELA quantification by LC-MS/MS.

• Materials & Reagents:

  • NDELA certified reference standard

  • LC-MS grade water, methanol, and formic acid

  • DEA salt formulation sample

  • Volumetric flasks, pipettes, autosampler vials

  • 0.22 µm syringe filters (PVDF or similar)

• Standard Preparation:

  • Prepare a 1000 µg/mL stock solution of NDELA in methanol. Store in the dark at 2-8°C. [12] * Perform serial dilutions in water to prepare working standards for the calibration curve (e.g., 0.5, 1, 5, 10, 25, 50 ng/mL).

• Sample Preparation:

  • Accurately weigh a portion of the formulation powder equivalent to a target concentration (e.g., 10 mg/mL of the active ingredient).

  • Add an appropriate volume of diluent (e.g., water with 0.1% formic acid) to a volumetric flask.

  • Vortex and/or sonicate for 10-15 minutes to ensure complete dissolution. [11]Note: Avoid excessive heating to prevent artificial nitrosamine formation. [11] * Centrifuge the solution (e.g., 5000 rpm for 10 min) to pelletize insoluble excipients. [10] * Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS/MS Conditions (Example):

  • LC System: UHPLC system (e.g., Agilent 1290 Infinity) [12] * Column: C18 column (e.g., Hypersil GOLD 1.9 µm, 100 x 2.1 mm) [23] * Mobile Phase A: Water + 0.1% Formic Acid [23] * Mobile Phase B: Methanol + 0.1% Formic Acid [23] * Flow Rate: 0.4 mL/min

  • Injection Volume: 10 µL

  • MS System: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6460) [12] * Ionization Source: Electrospray Ionization (ESI), Positive Mode [12] * MRM Transitions:

    • Quantifier: Precursor m/z 135.1 → Product m/z 74.1 [12][13] * Qualifier: Precursor m/z 135.1 → Product m/z 104.0 [12][13]

• Data Analysis:

  • Generate a linear calibration curve from the working standards.

  • Quantify the NDELA concentration in the sample by comparing its peak area to the calibration curve.

  • Confirm the identity by ensuring the qualifier ion is present and the ion ratio matches the standard.

Protocol 2: Evaluating the Efficacy of Ascorbic Acid as a Nitrosamine Inhibitor

• Formulation Preparation:

  • Prepare three sub-batches of your DEA salt formulation via your standard manufacturing process (e.g., direct compression).

    • Batch 1 (Control): Standard formulation with no inhibitor.

    • Batch 2 (Test 1): Formulation with 0.5% w/w ascorbic acid added during blending.

    • Batch 3 (Test 2): Formulation with 1.0% w/w ascorbic acid added during blending.

  • Prepare a fourth sub-batch (Spiked Control) by adding a known amount of sodium nitrite (e.g., 100 ppm) to the control formulation to create a worst-case scenario. [16]

• Study Design:

  • Package all batches in your intended container closure system.

  • Place samples from all batches into a stability chamber set to accelerated conditions (e.g., 50°C / 75% RH). [17]This elevates stress to promote any potential reaction.

• Testing Schedule:

  • Pull samples at initial time point (T=0) and at subsequent time points (e.g., 1 week, 2 weeks, 4 weeks).

  • Analyze all samples for NDELA content using the validated LC-MS/MS method described in Protocol 1.

• Data Evaluation:

  • Compare the NDELA levels in the Control batch versus the Test batches (0.5% and 1.0% Ascorbic Acid) at each time point.

  • Calculate the percentage inhibition of NDELA formation for each test batch relative to the control. A successful outcome would show significantly lower (ideally below the limit of quantification) NDELA levels in the batches containing ascorbic acid. [17]The Spiked Control should show a high level of NDELA, confirming the test system is working.

References

• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

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• Revision 2 of FDA Guidance on Nitrosamines Published - NSF. NSF. [Link]

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• (PDF) Formation and inhibition of N-nitrosodiethanolamine in cosmetics under pH, temperature, and fluorescent, ultraviolet, and visual light - ResearchGate. ResearchGate. [Link]

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• ESTIMATION OF N-NITROSODIETHANOLAMINE IN COSMETICS BY DIFFERENT ANALYTICAL TECHNIQUES - IJSDR. International Journal of Scientific Development and Research. [Link]

• Rapid and Sensitive Determination of N-Nitrosodiethanolamine in Baby Shampoo - Agilent. Agilent Technologies. [Link]

• N-Nitrosodiethanolamine | C4H10N2O3 | CID 14223 - PubChem. National Center for Biotechnology Information. [Link]

• Overcoming the Challenges of Nitrosamine Impurities in Drugs | LCGC International. LCGC International. [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices | Chemical Research in Toxicology - ACS Publications. ACS Publications. [Link]

• Trends and Challenges in Nitrosamine Testing: Part Two - The Analytical Scientist. The Analytical Scientist. [Link]

• Human Exposure to N-Nitrosamines, their Effects, and a Risk Assessment for N-Nitrosodiethanolamine in Personal Care Products - ECETOC. ECETOC. [Link]

• COSMETICS EUROPE: - IKW. IKW. [Link]

• Nitrosamines Analysis: Solutions for Risk Management and Analytical Testing from Experienced Industry Leaders - Cambrex. Cambrex. [Link]

• Investigation of the formation of N-nitrosodiethanolamine in B6C3F1 mice following topical administration of triethanolamine - PubMed. National Center for Biotechnology Information. [Link]

• Nitrosamine Risk Assessment for NDA: Regulatory Requirements. ResolveMass. [Link]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Egyptian Drug Authority. [Link]

• A Checklist For Risk Assessment Of Nitrosamine Impurities In Oral Solid Dose Drugs. Outsourced Pharma. [Link]

• Risk Assessment for Nitrosamine Impurities | SGS Belgium. SGS. [Link]

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Technical Support Center: Enhancing Thermal Stability of Nitro-Sebacic Acid Based Fluids

Document ID: NSA-TSG-2026-02-25

Disclaimer: Nitro-sebacic acid and its derivatives are specialized compounds not widely characterized in public literature. The guidance provided herein is synthesized from fundamental chemical principles, data on analogous structures (nitroalkanes, dicarboxylic acids), and extensive experience in thermal stabilization of organic fluids. All experimental work should be conducted with appropriate safety precautions and engineering controls.

Section 1: Foundational Knowledge & Synthesis FAQs

This section addresses preliminary questions researchers may have before beginning thermal stability studies. A stable, well-characterized starting material is the prerequisite for any successful stabilization effort.

Q1: What is nitro-sebacic acid and why is its thermal stability a concern?

A: Nitro-sebacic acid is a dicarboxylic acid, specifically a derivative of sebacic acid (decanedioic acid), where one or more hydrogen atoms have been replaced by a nitro group (-NO2).[1] The presence of the nitro group, which is common in energetic materials, introduces a potential pathway for thermal decomposition.[2][3] The C-NO2 bond can be the weakest link in the molecule, making it susceptible to cleavage at elevated temperatures, which can initiate exothermic decomposition reactions.[4] This inherent instability is a significant concern for applications where the fluid might be exposed to high-temperature environments, such as in specialized lubricants, heat transfer fluids, or as a component in energetic formulations.

Q2: We are synthesizing nitro-sebacic acid in-house. What potential impurities could compromise our thermal stability measurements?

A: Synthesis-related impurities are a primary cause of erroneously low thermal stability readings. Based on the likely synthesis routes (e.g., nitration of sebacic acid), you should be vigilant for:

• Residual Nitrating Agents: Strong acids like nitric acid (HNO3) and sulfuric acid (H2SO4) are potent catalysts for decomposition.[5][6] Their presence, even in trace amounts, can significantly lower the observed onset of decomposition.

• Oxidized Byproducts: The nitration process can be aggressive, leading to partially oxidized fragments of the sebacic acid backbone. These species can be less stable and initiate decomposition.

• Incomplete Nitration: The presence of unreacted sebacic acid can affect the bulk properties of the fluid, though it is generally more thermally stable than its nitrated counterpart.

• Solvent Residues: Ensure all synthesis and purification solvents are thoroughly removed, as they can volatilize during analysis, causing mass loss that can be misinterpreted as decomposition.

Q3: What is the recommended purification strategy to maximize the intrinsic thermal stability of our synthesized nitro-sebacic acid?

A: A multi-step purification protocol is essential.

• Neutralization and Washing: Thoroughly wash the crude product with deionized water to remove residual acids. Monitor the pH of the washings until they are neutral. A subsequent wash with a dilute sodium bicarbonate solution can help neutralize the last traces of acid, followed by several more water washes.

• Recrystallization: This is the most critical step. Select a solvent system in which the nitro-sebacic acid has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures. This will help in forming a pure crystalline product, leaving many impurities behind in the mother liquor. Multiple recrystallizations may be necessary.

• Drying Under Vacuum: Dry the purified product under a high vacuum at a moderately elevated temperature (e.g., 40-50°C) for an extended period to remove all traces of water and recrystallization solvents. Confirm purity using techniques like NMR, FTIR, and Elemental Analysis before proceeding to thermal analysis.

Section 2: Thermal Analysis - Troubleshooting & Best Practices

Accurate assessment of thermal stability is the cornerstone of enhancing it. This section focuses on the primary techniques—Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)—and how to troubleshoot common issues.

Core Techniques Comparison

Technique	Measures	Primary Use Case for Nitro-Sebacic Acid	Key Insights
Thermogravimetric Analysis (TGA)	Change in mass vs. temperature.[7][8]	Determining the onset temperature of decomposition (Td).[9]	Thermal stability, moisture/solvent content, composition of multi-component fluids.[7][10]
Differential Scanning Calorimetry (DSC)	Heat flow into/out of a sample vs. temperature.[7][11]	Identifying exothermic decomposition events and phase changes (melting, etc.).[12]	Purity, melting point, heat of decomposition, presence of unstable polymorphs.[13]
Simultaneous TGA/DSC	Both mass change and heat flow simultaneously.[14]	Correlating mass loss directly with exothermic or endothermic events.	Provides the most complete picture, confirming that a mass loss event is indeed a decomposition exotherm.[14]

Frequently Asked Questions (FAQs)

Q4: My TGA curve shows a mass loss at a much lower temperature than expected. What's wrong?

A: This is a common issue. Before concluding that the material is unstable, investigate these possibilities:

• Volatilization of Impurities: As discussed in Q2 & Q3, residual solvents or moisture will evaporate at low temperatures, appearing as a mass loss step.[10] A proper drying protocol is crucial.

• Buoyancy Effect: This instrumental artifact can cause a slight apparent weight gain or loss at the beginning of a run.[15] Always run a baseline with an empty pan and subtract it from your sample run to correct for this.

• Atmosphere Reactivity: Are you running under an inert (Nitrogen, Argon) or reactive (Air, Oxygen) atmosphere? Oxidative degradation in air will occur at a significantly lower temperature than thermal decomposition in nitrogen. Ensure your experimental atmosphere matches the intended application environment.[10]

• Instrument Calibration: Verify that the TGA's temperature and mass sensors are properly calibrated according to the manufacturer's schedule.[16]

Q5: My DSC scan shows a sharp exotherm, indicating decomposition. How can I be sure it's not another thermal event?

A: While a sharp exotherm often signals decomposition, correlation with TGA is key.

• Run a simultaneous TGA/DSC: This is the definitive method. If the exotherm occurs at the same temperature as a sharp mass loss in the TGA signal, it confirms decomposition.[14]

• Check for sample pan interactions: Is it possible your material is reacting with the sample pan (e.g., aluminum)? If in doubt, try an experiment with a more inert pan, such as gold or platinum.[9][12]

• Consider polymerization: Some compounds can undergo exothermic polymerization, which involves a change in heat flow but no mass loss. Again, a TGA run would clarify this.

Q6: What heating rate should I use for my TGA/DSC experiments?

A: The heating rate is a critical parameter that affects the observed decomposition temperature.

• For Screening: A rate of 10 or 20 °C/min is common for initial screening to get a quick assessment.[15]

• For Kinetic Analysis: To get more precise data or to study the kinetics of decomposition, slower heating rates (e.g., 1, 2, 5 °C/min) are recommended. Faster heating rates can shift the decomposition onset to artificially higher temperatures.[10]

• Consistency is Key: Whichever rate you choose, use it consistently across all comparative experiments (e.g., when screening different stabilizers).

Troubleshooting Guide: Common TGA/DSC Artifacts

Issue / Artifact	Appearance on Curve	Probable Cause(s)	Solution(s)
Initial Upward/Downward Drift	Non-flat baseline at the start of the run.	Buoyancy effect due to gas density changes with temperature.[15]	Run a blank baseline with an empty pan and subtract it from the sample data.
Sudden, Sharp Mass Drop	A near-vertical drop in the TGA curve that is not a smooth decomposition.	Sample ejection ("splattering") due to rapid gas evolution.[10]	Use a crucible lid with a pinhole; reduce sample size; use a slower heating rate.
Noisy or Irregular Signal	Jagged or fluctuating TGA or DSC signal.	Static electricity on the sample/pan; furnace contamination; instrument electronic noise.[9]	Use an anti-static gun on the sample chamber; clean the furnace; ensure proper grounding.
Baseline Shift in DSC	Sudden step-change in the DSC baseline not associated with a peak.	Change in heat capacity (e.g., glass transition); pan deformation.[17]	Confirm if it's a real transition (repeatable); inspect pan post-run for warping.[17]

Section 3: Enhancing Thermal Stability - Mechanisms & Strategies

Once you have a reliable baseline measurement of your material's stability, you can begin to improve it. This involves understanding the likely decomposition pathways and selecting appropriate chemical stabilizers.

Hypothesized Decomposition Mechanism

The thermal decomposition of nitroalkanes is known to proceed via complex, often radical-mediated pathways. The primary initiation step is typically the homolytic cleavage of the C-NO2 bond, which has the lowest bond dissociation energy in the molecule.

Caption: Hypothesized radical chain decomposition pathway for nitro-sebacic acid.

This initial cleavage generates highly reactive alkyl and nitrogen dioxide (•NO2) radicals, which then initiate a chain reaction, leading to catastrophic degradation of the fluid. Strategies for enhancement must therefore focus on interrupting this process.

Stabilizer Selection & Troubleshooting

Q7: What class of additives should I start with to improve the thermal stability of my nitro-sebacic acid fluid?

A: Based on the radical decomposition mechanism, primary antioxidants , which act as "radical scavengers," are the most logical starting point.[18][19] They work by donating a hydrogen atom to the reactive radicals, creating a much more stable radical that does not propagate the chain reaction.[19][20]

Two main classes are recommended for high-temperature applications:

• Hindered Phenols: These molecules have bulky groups next to the hydroxyl (-OH) group.[21][22] They readily donate the hydrogen from the -OH group to a radical, and the resulting phenolic radical is highly stabilized by resonance and steric hindrance, preventing it from continuing the chain reaction.[21][23]

• Aromatic Amines: These compounds, such as substituted diphenylamines, function similarly by donating a hydrogen atom from the N-H group.[24] They are often effective at even higher temperatures than phenols.[19]

Q8: I added a hindered phenol antioxidant, but the stability only increased by a few degrees. Why isn't it working better?

A: This is a common outcome and points to several possibilities:

• Concentration: The effect of antioxidants is highly concentration-dependent. You may be using too little or, in some cases, too much (which can sometimes lead to pro-oxidant effects). A concentration ladder experiment (e.g., 0.1%, 0.5%, 1.0%, 2.0% by weight) is necessary to find the optimum.

• Solubility/Compatibility: The additive must be fully dissolved and compatible with the nitro-sebacic acid fluid at operating temperatures. If it phase-separates, it cannot be effective. Check for cloudiness or precipitation after mixing and heating.

• Temperature Ceiling: Every antioxidant has a temperature above which it is no longer effective or decomposes itself.[25] Classic phenols might not be sufficient for extreme conditions, and you may need to switch to a more robust aromatic amine or a specialized high-temperature antioxidant.[25]

• Synergistic Effects: Primary antioxidants are often used in combination with secondary antioxidants (e.g., phosphites, thioesters).[21][23] While primary antioxidants scavenge radicals, secondary antioxidants decompose hydroperoxides, another reactive species that can form and perpetuate degradation.[18] A combination package often provides significantly better performance than a single additive.

Q9: Could the acidic nature of the carboxylic acid groups in nitro-sebacic acid interfere with the stabilizers?

A: Yes, this is an important consideration. The acidic environment could potentially react with certain basic additives. While hindered phenols and aromatic amines are generally stable, if your fluid contains other components, you might also consider:

• Acid Scavengers: In applications where acidic byproducts can accelerate degradation, small amounts of acid scavengers (e.g., epoxides) can be beneficial. They neutralize corrosive acidic species that can form during the initial stages of decomposition.

Section 4: Experimental Workflow & Protocols

Workflow for Screening Thermal Stabilizers

This workflow provides a systematic approach to evaluating and selecting the best stabilizer package for your nitro-sebacic acid fluid.

Caption: A systematic workflow for screening and optimizing thermal stabilizers.

Protocol 1: Standard TGA Method for Stability Screening

• Instrument Calibration: Ensure the TGA is calibrated for mass and temperature as per the manufacturer's guidelines.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (ceramic or aluminum is standard). For liquids, ensure the sample evenly covers the bottom of the pan.

• Loading: Place the crucible onto the TGA balance mechanism.

• Parameter Setup:

  • Purge Gas: Nitrogen (or Argon) at a flow rate of 20-50 mL/min.

  • Initial Temperature: 30°C.

  • Isothermal Hold: Hold at 30°C for 5 minutes to allow the furnace to equilibrate.

  • Heating Rate: Ramp from 30°C to a final temperature (e.g., 400°C) at 10°C/min.

• Run Experiment: Begin the run and collect the mass vs. temperature data.

• Data Analysis: Determine the onset decomposition temperature (Td). This is often calculated using the tangent method at the point of greatest slope on the mass loss curve. A consistent method should be used for all samples.

Section 5: References

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Long-Term Protection Efficiency of Novel Nitro-Sebacic Acid Salts

Introduction: The Imperative for Durable Material Protection

In fields ranging from biomedical implants to industrial infrastructure, the long-term integrity of materials is paramount. Corrosion, a natural electrochemical process, remains a primary failure mechanism, costing economies billions annually and compromising the safety and efficacy of critical components. The primary defense against this degradation is the use of corrosion inhibitors, chemical compounds that, when added to an environment, decrease the corrosion rate of a material.

Organic inhibitors, particularly those that form persistent, adsorbed films on metal surfaces, are of significant interest. Sebacic acid (decanedioic acid), a naturally derived dicarboxylic acid, and its salts are well-established as effective corrosion inhibitors for various metals, including steel and galvanized coatings.[1][2] They function by forming a protective layer that acts as a physical barrier to corrosive species.[2]

This guide addresses a novel candidate in this space: nitro-sebacic acid salts . As this compound is not widely documented in existing literature, we must approach it as a new chemical entity. The introduction of a strong electron-withdrawing nitro (-NO₂) group to the aliphatic backbone of sebacic acid presents a compelling, albeit complex, hypothesis. Will it enhance the protective film's stability and adhesion, or will it fundamentally alter the mechanism in a detrimental way?

This document provides a comprehensive framework for objectively validating the long-term protection efficiency of nitro-sebacic acid salts. We will compare its hypothetical performance against its well-understood parent compound, sebacic acid salt, and another common dicarboxylic acid inhibitor, azelaic acid salt.[3] Our approach is grounded in established, rigorous experimental protocols designed not just to gather data, but to build a self-validating understanding of the inhibitor's mechanism and long-term stability.

The Inhibitors: A Comparative Overview

Baseline: Sebacic Acid Salts

Sebacic acid is a ten-carbon, straight-chain dicarboxylic acid primarily derived from castor oil, a renewable resource.[4][5] Its salts (e.g., sodium sebacate) are noted for their ability to form protective films on metal surfaces.

• Proposed Mechanism: The primary mechanism is the adsorption of the sebacate dianion onto the metal surface. The two carboxylate groups can chelate with metal cations on the surface, forming a stable, organized, and hydrophobic polymolecular layer.[2][6] This film displaces water and aggressive ions like chloride, thereby inhibiting both the anodic (metal dissolution) and cathodic (oxygen reduction) corrosion reactions.[7][8]

The Challenger: Nitro-Sebacic Acid Salts (Hypothetical)

The introduction of a nitro group onto the sebacic acid backbone is the key variable under investigation. The position of the nitro group would be critical and would need to be defined during synthesis.

• Comparative Hypothesis: The nitro group is a potent electron-withdrawing group.[9] This property could have conflicting effects on inhibition efficiency:

  • Potential Negative Effect: It could reduce the electron density on the carboxylate groups, potentially weakening the chemical adsorption (chemisorption) to the metal surface, which often involves electron donation from the inhibitor to the vacant d-orbitals of the metal.[10][11]

  • Potential Positive Effect: It could increase the molecule's polarity, potentially influencing its orientation and packing density on the surface. Furthermore, some nitro-aromatic compounds have been shown to be effective inhibitors, suggesting a more complex mechanism may be at play, possibly involving the nitro group itself participating in surface interactions.[12][13]

• Stability Concerns: A critical aspect for long-term protection is the chemical stability of the inhibitor itself. Aliphatic nitro compounds can be thermally unstable and may decompose over time, especially under the influence of heat or contaminants.[7][14] This potential degradation pathway is a key failure mode that must be investigated.

Alternative: Azelaic Acid Salts

Azelaic acid (nonanedioic acid) is a nine-carbon dicarboxylic acid and is commercially promoted as a high-performance alternative to sebacic acid in applications including corrosion inhibition.[3] It serves as an excellent benchmark for a commercially accepted, high-performance dicarboxylic acid inhibitor.

Mechanistic Grounding: Visualizing the Protective Action

To understand how these inhibitors might function, we can visualize their proposed interaction at the metal-electrolyte interface. The following diagram illustrates the hypothetical adsorption mechanism, highlighting the key difference the nitro group might introduce.

Caption: Hypothetical comparison of adsorption mechanisms for sebacate vs. nitro-sebacate salts.

Experimental Validation Framework: A Three-Pillar Approach

To rigorously and objectively compare these inhibitors, a multi-faceted experimental approach is required. This framework is designed to test not only performance under accelerated corrosive stress but also to probe the underlying protective mechanism and long-term chemical stability.

Caption: Three-pillar workflow for validating inhibitor long-term efficiency.

Pillar 1: Accelerated Corrosion Performance (ASTM B117)

This test serves as the industry benchmark for evaluating the ability of a coating or treatment to protect a metal substrate from corrosive attack.[10][15] It provides a repeatable, comparative measure of corrosion resistance in a highly aggressive environment.

Objective: To determine the relative time-to-failure for metal panels treated with each inhibitor when exposed to a continuous salt fog.

Experimental Protocol:

• Substrate Preparation:

  • Procure standardized steel panels (e.g., CRS Q-Panel®).

  • Thoroughly clean and degrease panels using acetone, followed by ethanol, and dry completely. Handle with nitrile gloves to avoid contamination.

  • Document the initial state of each panel with high-resolution photographs.

• Inhibitor Treatment:

  • Prepare aqueous solutions of sodium sebacate, sodium azelate, and the test nitro-sebacic acid sodium salt at a standardized concentration (e.g., 50 mM).

  • Immerse triplicate sets of prepared panels in each inhibitor solution for a set duration (e.g., 24 hours) at room temperature to allow for film formation.

  • A control set of panels should be immersed in deionized water only.

  • Carefully remove panels, allow them to air dry in a vertical position without rinsing.

• ASTM B117 Exposure:

  • Place the treated panels in a calibrated salt spray chamber according to ASTM B117 specifications.[11][16][17]

  • Test Conditions: Continuous spray of a 5% NaCl solution at 35°C, with a pH between 6.5 and 7.2.[15][16]

  • Arrange panels at a 15-30 degree angle from the vertical. Ensure panels do not contact each other or drip onto one another.

• Evaluation:

  • Inspect the panels at regular intervals (e.g., 8, 24, 48, 96, 168, 336, 500, 720, 1000 hours).

  • Document the appearance of any corrosion (e.g., red rust for steel) using photography.

  • The primary metric is "time to first appearance of red rust" and the percentage of the surface area corroded at each time point.

Causality: This test aggressively challenges the integrity and tenacity of the adsorbed inhibitor film. An inhibitor that forms a more stable, dense, and hydrophobic layer will provide protection for a longer duration. Early failure indicates a poorly formed, easily displaced, or non-protective film.

Pillar 2: Electrochemical Analysis

Electrochemical methods provide quantitative data on corrosion rates and offer deep insight into the inhibition mechanism (i.e., whether it affects anodic, cathodic, or both reactions). Electrochemical Impedance Spectroscopy (EIS) is particularly powerful for studying surface films.[14][18]

Objective: To quantify the corrosion inhibition efficiency and elucidate the mode of action of each inhibitor.

Experimental Protocol:

• Electrochemical Cell Setup:

  • Use a standard three-electrode flat cell.

  • Working Electrode: A sample of the metal substrate (e.g., carbon steel) with a defined surface area.

  • Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl.

  • Counter Electrode: Platinum or graphite rod.

  • Electrolyte: A corrosive medium, such as 0.1 M NaCl solution, containing different concentrations of each inhibitor (e.g., 1, 10, 50, 100 mM) and a blank (no inhibitor).

• Electrochemical Impedance Spectroscopy (EIS):

  • Allow the working electrode to stabilize in the electrolyte for 1 hour to reach a steady Open Circuit Potential (OCP).

  • Apply a small amplitude AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Fit the resulting Nyquist plot data to an appropriate equivalent electrical circuit model to extract key parameters. The simplest model is a Randles circuit.

  • The key parameter is the Polarization Resistance (Rₚ) , which is inversely proportional to the corrosion rate. A higher Rₚ indicates better corrosion protection.

• Potentiodynamic Polarization:

  • After EIS, scan the potential from approximately -250 mV to +250 mV versus the OCP at a slow scan rate (e.g., 0.167 mV/s).

  • Plot the resulting logarithm of current density versus potential (Tafel plot).

  • Extrapolate the linear Tafel regions to determine the Corrosion Potential (Ecorr) and Corrosion Current Density (Icorr) .

  • Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] * 100

Causality: EIS allows us to model the inhibitor-metal interface. An increase in Rₚ and a decrease in double-layer capacitance (Cdl) upon inhibitor addition suggests the formation of a protective film by adsorption. Potentiodynamic polarization curves reveal the inhibitor's mode of action: a shift in Ecorr towards more positive values indicates an anodic inhibitor, a negative shift indicates a cathodic inhibitor, and a minimal shift suggests a mixed-type inhibitor.[7][8]

Pillar 3: Long-Term Chemical Stability (Accelerated Aging)

The long-term efficacy of an inhibitor depends not only on the film it forms but also on its own chemical stability in solution over time, especially under varying temperatures.

Objective: To assess the performance of the inhibitors after prolonged storage under elevated temperature conditions, simulating real-world shelf life.

Experimental Protocol:

• Inhibitor Solution Aging:

  • Prepare stock solutions of each inhibitor (e.g., 100 mM) in sealed, airtight containers.

  • Place the containers in a calibrated oven at an elevated temperature, as guided by ASTM F1980. A temperature of 55°C is common.

  • Use the Arrhenius equation, where a 10°C rise roughly doubles the reaction rate, to determine the test duration needed to simulate a desired shelf life (e.g., 40 days at 55°C can simulate 1 year at 23°C).

• Post-Aging Analysis:

  • At specified time points (e.g., equivalent to 6 months, 1 year, 2 years), remove an aliquot of each inhibitor solution.

  • Visually inspect for any changes (color change, precipitation).

  • Crucially, repeat the electrochemical tests (Pillar 2) using these aged inhibitor solutions.

• Data Comparison:

  • Compare the Inhibition Efficiency (IE%) and Polarization Resistance (Rₚ) values obtained from the aged solutions with those from freshly prepared solutions.

  • A significant drop in performance indicates that the inhibitor molecule itself is degrading over time at elevated temperatures.

Causality: This protocol directly tests the chemical robustness of the inhibitor molecule. While sebacic and azelaic acids are highly stable, aliphatic nitro compounds can be susceptible to decomposition.[7] A failure in this pillar suggests that even if the nitro-sebacic acid salt is an effective inhibitor when fresh, it may not be reliable for long-term protection due to inherent molecular instability.

Data Presentation: A Comparative Summary

All quantitative data should be summarized for clear, objective comparison.

Parameter	Control (No Inhibitor)	Sebacic Acid Salt	Azelaic Acid Salt	Nitro-Sebacic Acid Salt
ASTM B117: Avg. Hours to First Rust	< 8 hours	> 500 hours (target)	> 500 hours (target)	Experimental Result
EIS: Polarization Resistance (Rₚ, Ω·cm²)	~1 x 10³	> 1 x 10⁵ (target)	> 1 x 10⁵ (target)	Experimental Result
Polarization: Corrosion Rate (Icorr, µA/cm²)	~20	< 0.2 (target)	< 0.2 (target)	Experimental Result
Polarization: Inhibition Efficiency (IE%)	0%	> 99% (target)	> 99% (target)	Experimental Result
Accelerated Aging: IE% after 1-Year Equiv.	N/A	> 98% (target)	> 98% (target)	Experimental Result

Note: Target values are illustrative of a high-performance inhibitor.

Conclusion

The validation of a novel protective agent like nitro-sebacic acid salt cannot rely on a single metric. The three-pillar framework presented here provides a comprehensive and self-validating methodology. By integrating accelerated corrosion testing for performance, electrochemical analysis for mechanism, and accelerated aging for chemical stability, we can build a complete profile of the candidate inhibitor.

The central scientific question remains: what is the net effect of the nitro group? This structured experimental approach will provide a definitive answer, allowing researchers and developers to make an evidence-based decision on the viability of nitro-sebacic acid salts as a long-term protective agent, moving it from a hypothetical concept to a validated technology.

References

• NITRO ANILINE AS CORROSION INHIBITOR FOR ZINC IN NITRIC ACID. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Verma, C., Olasunkanmi, L. O., Akpan, E. D., Quraishi, M. A., & Ebenso, E. E. (2021). Recent developments in sustainable corrosion inhibitors: design, performance and industrial scale applications. Materials Advances, 2(7), 2229-2261. DOI:10.1039/D0MA00681E. Available from: [Link]

• Feng, L., Zhang, S., Li, Y., & Tan, B. (2023). Revealing the Correlation between Molecular Structure and Corrosion Inhibition Characteristics of N-Heterocycles in Terms of Substituent Groups. Molecules, 28(5), 2390. Available from: [Link]

• Hardide Coatings. (2025, December 18). What is the ASTM B117 salt spray standard? Hardide Coatings Blog. Available from: [Link]

• Industrial Physics. (n.d.). ASTM B117 testing. Available from: [Link]

• Ascott Analytical. (n.d.). ASTM B117 Standards. Available from: [Link]

• Embibe. (2025, April 8). Nitro Compounds: Types, Synthesis, Properties and Uses. Available from: [Link]

• Google Patents. (n.d.). US4018703A - Corrosion inhibitors.

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022, September 9). Nature. Available from: [Link]

• Westpak. (2025, February 24). Accelerated Aging Test Checklist. Available from: [Link]

• Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. (n.d.). AIP Publishing. Available from: [Link]

• Packaging Compliance Labs. (n.d.). Accelerated Aging Testing: ASTM F1980. Available from: [Link]

• DDL. (n.d.). Accelerated Age Testing. Available from: [Link]

• Bertocci, U. (1997). Impedance Spectroscopy for the Evaluation of Corrosion Inhibitors in Highway Deicers. Federal Highway Administration. Available from: [Link]

• Emery Oleochemicals. (2017, February 15). EMEROX® Azelaic Acid: The Preferred Alternative to Sebacic Acid. Available from: [Link]

• Anwar, J., et al. (2023). Corrosion Inhibitors: Natural and Synthetic Organic Inhibitors. MDPI. Available from: [Link]

• STERIS AST. (n.d.). Accelerated and Real-Time Aging. Available from: [Link]

• Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta. (n.d.). IOP Conference Series: Materials Science and Engineering. Available from: [Link]

• Google Patents. (n.d.). CN102351682A - Preparation method for sebacic acid.

• OUCI. (n.d.). Design and Synthesis of Sebacic Acid from Castor Oil by New Alternate Route. Available from: [Link]

• Liu, D., et al. (2019). Green Process without Thinning Agents for Preparing Sebacic Acid via Solid-Phase Cleavage. ACS Omega, 4(4), 7353-7359. Available from: [Link]

• CastorOil.in. (n.d.). Sebacic Acid - Production Process, Properties, Applications and Uses. Available from: [Link]

• Fedel, M., et al. (2025, October 29). Sebacic acid as corrosion inhibitor for hot-dip galvanized (HDG) steel in 0.1 M NaCl. Corrosion Science. Available from: [Link]

• Cristoforetti, A., et al. (2024, May 24). Unlocking the Potential of Sebacate: Investigating Its Role in the Inhibition of Filiform Corrosion on Organic Coated Steel. Metals. Available from: [Link]

• Fedel, M., et al. (2019, January 7). Sebacic acid as corrosion inhibitor for hot-dip galvanized (HDG) steel in 0.1 M NaCl. ORBi UMONS. Available from: [Link]

• CastorOil.in. (n.d.). Sebacic Acid -Production Process,Properties, Applications and Uses. Available from: [Link]

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Safety & Regulatory Compliance

Leitfaden zur sicheren Entsorgung von Sulfonsäuren, C14-17-sec-Alkan, Natriumsalze (Einecs 307-132-0)

Erstellt für Fachpersonal in Forschung und Entwicklung

Dieser Leitfaden bietet eine detaillierte, schrittweise Anleitung für die sichere Handhabung und Entsorgung von "Sulfonsäuren, C14-17-sec-Alkan, Natriumsalze", identifiziert durch die Einecs-Nummer 307-132-0 und die CAS-Nummer 97489-15-1. Als Senior Application Scientist ist es mein Ziel, Ihnen nicht nur eine reine Verfahrensanweisung zu geben, sondern auch die wissenschaftlichen und sicherheitstechnischen Hintergründe zu erläutern, um ein tiefgreifendes Verständnis und höchste Sicherheit im Laboralltag zu gewährleisten.

Chemische Identität und Gefahrenpotenzial

"Sulfonsäuren, C14-17-sec-Alkan, Natriumsalze" ist ein anionisches Tensid, das in verschiedenen industriellen und labortechnischen Anwendungen eingesetzt wird.[1][2] Die inhärenten Gefahren dieser Substanz erfordern einen sorgfältigen Umgang und eine spezielle Entsorgung, um Personal und Umwelt zu schützen.

Die Einstufung und Kennzeichnung gemäß der CLP-Verordnung (EG) Nr. 1272/2008 weist auf folgende primäre Gefahren hin:

• H315: Verursacht Hautreizungen.[3][4]

• H318: Verursacht schwere Augenschäden.[3][4]

• H302: Gesundheitsschädlich bei Verschlucken.[3]

• H412: Schädlich für Wasserorganismen, mit langfristiger Wirkung.[3]

Diese Klassifizierungen unterstreichen die Notwendigkeit, direkte Exposition zu vermeiden und eine unkontrollierte Freisetzung in die Umwelt strikt zu unterbinden.

Quantitative Toxizitäts- und Konzentrationsdaten

Die folgende Tabelle fasst wichtige quantitative Daten zusammen, die für die Risikobewertung und die Festlegung von Sicherheitsmaßnahmen relevant sind.

Parameter	Wert	Spezies	Quelle
LD50 (oral)	2000 mg/kg	-	[5]
LD50 (dermal)	> 2000 mg/kg	-	[5]
Konzentrationsgrenze für Hautreizung (Skin Irrit. 2)	≥ 10 %	-	[5][6]
Konzentrationsgrenze für schwere Augenschädigung (Eye Dam. 1)	≥ 15 %	-	[5][6]
Konzentrationsgrenze für Augenreizung (Eye Irrit. 2)	≥ 10 % - < 15 %	-	[5][6]

Tabelle 1: Zusammenfassung der toxikologischen und klassifizierungsrelevanten Daten für Sulfonsäuren, C14-17-sec-Alkan, Natriumsalze.

Schritt-für-Schritt-Anleitung zur Entsorgung

Dieses Protokoll beschreibt das empfohlene Verfahren zur Entsorgung von Restmengen und kontaminierten Materialien.

3.1. Persönliche Schutzausrüstung (PSA)

Vor Beginn jeglicher Arbeiten ist die korrekte PSA anzulegen. Dies ist die erste und wichtigste Verteidigungslinie gegen chemische Exposition.

• Augenschutz: Tragen Sie eine dicht schließende Schutzbrille und bei größeren Mengen oder möglicher Spritzgefahr zusätzlich einen Gesichtsschutz.[4] Die Substanz kann schwere und irreversible Augenschäden verursachen.[7]

• Handschutz: Verwenden Sie chemikalienbeständige Schutzhandschuhe (z. B. aus Nitrilkautschuk), die gemäß EN 374 geprüft sind. Kontaminierte Handschuhe sind fachgerecht zu entsorgen.

• Körperschutz: Tragen Sie einen Laborkittel oder einen Chemikalienschutzanzug, um Hautkontakt zu vermeiden.[8]

• Atemschutz: Bei Staubentwicklung oder Aerosolbildung ist ein Atemschutzgerät mit Partikelfilter (z. B. P2) zu verwenden.[4][6]

3.2. Handhabung von Verschüttungen und Leckagen

Sollte es zu einer unbeabsichtigten Freisetzung kommen, gehen Sie wie folgt vor:

• Bereich sichern: Unbeteiligte Personen aus dem Gefahrenbereich entfernen. Für ausreichende Belüftung sorgen.

• Zündquellen entfernen: Obwohl die Substanz selbst nicht brennbar ist, sollten präventiv alle Zündquellen entfernt werden.[6]

• Ausbreitung verhindern: Die Ausbreitung des Materials durch Abdecken von Abflüssen und Kanälen verhindern.[4][6][9] Eine Kontamination von Oberflächen- und Grundwasser muss unbedingt vermieden werden.[4]

• Material aufnehmen: Verschüttetes Material mechanisch mit einem nicht brennbaren, absorbierenden Material (z. B. Sand, Kieselgur, Universalbinder) aufnehmen.[4][8] Staubentwicklung vermeiden.[6]

• Sammeln: Das aufgenommene Material in einen geeigneten, verschließbaren und deutlich gekennzeichneten Behälter für chemische Abfälle geben.[8]

• Reinigung: Den betroffenen Bereich gründlich mit Wasser reinigen. Das kontaminierte Spülwasser ebenfalls auffangen und als chemischen Abfall behandeln.

3.3. Entsorgungsprotokoll

Die endgültige Entsorgung muss über einen zugelassenen Entsorgungsfachbetrieb erfolgen.

• Sammlung und Lagerung: Sammeln Sie alle Abfälle, die "Sulfonsäuren, C14-17-sec-Alkan, Natriumsalze" enthalten (reine Substanz, kontaminierte Materialien, Spüllösungen), in einem dafür vorgesehenen, ordnungsgemäß beschrifteten Abfallbehälter. Lagern Sie diesen an einem kühlen, trockenen und gut belüfteten Ort, getrennt von unverträglichen Materialien wie starken Oxidationsmitteln.[6]

• Abfallschlüsselnummer: Die Zuordnung einer Abfallschlüsselnummer gemäß dem Europäischen Abfallverzeichnis (EAV) sollte in Absprache mit dem regionalen Entsorgungsunternehmen erfolgen.

• Entsorgungsweg: Die bevorzugte Entsorgungsmethode ist die Zuführung zu einer lizenzierten Anlage zur Zerstörung von Chemikalien oder eine kontrollierte Verbrennung in einer Sonderabfallverbrennungsanlage mit Rauchgaswäsche.[8] Eine Einleitung in die Kanalisation ist strengstens untersagt.[8]

• Entsorgung von Verpackungen: Leere Behälter können nach dreimaligem Spülen (oder einer gleichwertigen Reinigung) dem Recycling zugeführt oder rekonditioniert werden.[8] Alternativ kann die Verpackung unbrauchbar gemacht und dann auf einer Deponie entsorgt werden.[8]

Visualisierung des Entsorgungsworkflows

Das folgende Diagramm veranschaulicht den logischen Ablauf des Entsorgungsprozesses.

Abbildung 1: Schematische Darstellung des Entsorgungsprozesses.

Referenzen

• EU safety data sheet. Koch-Chemie.

• Safety Data Sheet. (23. Juli 2020).

• Safety data sheet. Heimerle + Meule GmbH. (28. August 2019).

• Chemical Safety Data Sheet MSDS / SDS - Sulfonic acids, C10-18-alkane, sodium salts. ChemicalBook. (03. Januar 2026).

• Sicherheitsdatenblatt.

• Safety Data Sheet: Sulfonic acids, petroleum, sodium salts. Chemos GmbH&Co.KG.

• Sulfonic acids, C14-17-sec-alkane, sodium salts - Registration Dossier. ECHA.

• Safety Data Sheet. CRC Industries.

• Sodium C14-17 Alkyl Sec Sulfonate: Cosmetic Ingredient INCI. SpecialChem. (20. Januar 2023).

• SODIUM C14-17 ALKYL SEC-SULPHONATE (SAS). Ataman Kimya.

• SODIUM C14-17 ALKYL SEC SULFONATE – Inhaltsstoffe/INCI: INCI Detail. haut.de.

• SODIUM C14-17 ALKYL SEC SULFONATE 30. precisionFDA.

• Entsorgung einzelner Chemikalien. HMTC - Halbmikrotechnik Chemie GmbH.

• ALKANE SULFONATE (ALKAN SULFONAT).

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